N-Methyl-5-nitro-6-isoquinolinamine

• CAS: 147293-17-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of N-Methyl-5-nitro-6-isoquinolinamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of plausible synthetic pathways for N-Methyl-5-nitro-6-isoquinolinamine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The document is structured to offer not just procedural steps, but also the scientific rationale behind the proposed methodologies, ensuring a deep understanding of the synthetic strategy.

Introduction

N-Methyl-5-nitro-6-isoquinolinamine (CAS No. 147293-17-2) is a substituted isoquinoline derivative.[1][2] The isoquinoline scaffold is a prominent feature in a multitude of natural products and pharmacologically active molecules.[3] The presence of a nitro group and a methylamino group on the isoquinoline core suggests its potential as a versatile intermediate for the synthesis of more complex molecules with diverse biological activities. This guide will explore the most scientifically sound and efficient strategies for the laboratory-scale synthesis of this target compound.

Proposed Synthetic Pathways

Two primary retrosynthetic approaches are considered the most viable for the synthesis of N-Methyl-5-nitro-6-isoquinolinamine. These pathways are designed based on established principles of organic chemistry and analogous transformations reported in the literature for similar heterocyclic systems.

Pathway 1: Direct Amination of a 5-Nitroisoquinoline Precursor

This pathway commences with the commercially available 5-nitroisoquinoline and proceeds through direct introduction of the methylamino group at the C-6 position.

Caption: Proposed direct synthesis of N-Methyl-5-nitro-6-isoquinolinamine.

Pathway 2: Nucleophilic Aromatic Substitution on a Pre-functionalized Isoquinoline

This alternative and often more controllable pathway involves the initial synthesis of a 6-haloisoquinoline, followed by nitration and subsequent nucleophilic aromatic substitution (SNAr) with methylamine.

Caption: A multi-step synthesis via a 6-chloro-5-nitroisoquinoline intermediate.

In-Depth Analysis of Synthetic Methodologies

Pathway 1: Direct C-H Amination

Direct C-H functionalization is an increasingly important strategy in modern organic synthesis due to its atom economy.[1] The electron-withdrawing nature of the nitro group at the C-5 position of the isoquinoline ring activates the molecule towards nucleophilic attack, particularly at the C-6 and C-8 positions.

Scientific Rationale:

The reaction proceeds via an oxidative nucleophilic hydrogen substitution (SNH) mechanism.[1] The nucleophile, in this case, methylamine, attacks the electron-deficient isoquinoline ring to form a σ-adduct. Subsequent oxidation of this intermediate, often facilitated by an external oxidizing agent, leads to the formation of the final product with the restoration of aromaticity. It has been reported that 5-nitroisoquinoline readily undergoes reactions of oxidative amination and methylamination.[1]

Experimental Protocol (Proposed):

• Reaction Setup: To a solution of 5-nitroisoquinoline in a suitable solvent such as DMSO, add a solution of methylamine (in a solvent like THF or water).

• Addition of Oxidant: Introduce an oxidizing agent, such as potassium permanganate (KMnO4) or potassium ferricyanide (K3[Fe(CN)6]), portion-wise while maintaining the reaction temperature.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification: Upon completion, quench the reaction with a suitable reagent (e.g., sodium sulfite for KMnO4). Extract the product with an organic solvent, wash, dry, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Yield and Optimization:

The yield of direct amination reactions on nitroisoquinolines can be variable. For the amination of 5-nitroisoquinoline with liquid ammonia and potassium permanganate, the corresponding 6-amino derivative has been obtained.[4] While a specific yield for the methylamination is not reported in the provided search results, yields for similar SNH amidation reactions on 5-nitroisoquinoline have been reported in the range of 19-53%, depending on the specific nucleophile and reaction conditions.[1] Optimization of the solvent, temperature, and oxidizing agent would be crucial to maximize the yield of N-Methyl-5-nitro-6-isoquinolinamine.

Pathway 2: Nucleophilic Aromatic Substitution (SNAr)

This pathway offers a more classical and often higher-yielding approach to the target molecule.

Step 1: Synthesis of 6-Chloroisoquinoline

The synthesis of the starting material, 6-chloroisoquinoline, can be achieved through various established methods for isoquinoline synthesis, such as the Bischler-Napieralski or Pomeranz-Fritsch reactions, starting from appropriately substituted precursors.[5][6]

Step 2: Nitration of 6-Chloroisoquinoline to 6-Chloro-5-nitroisoquinoline

Scientific Rationale:

The nitration of isoquinoline derivatives under acidic conditions typically occurs on the benzene ring, as the pyridine ring is deactivated by protonation. The directing effects of the existing chloro-substituent and the isoquinoline nitrogen atom will determine the position of nitration. In the case of quinoline, nitration under acidic conditions yields a mixture of 5- and 8-nitroquinolines. For 6-substituted quinolines, the position of nitration is influenced by the nature of the substituent. Given the electronic properties of the isoquinoline nucleus, nitration of 6-chloroisoquinoline is expected to favor substitution at the 5- and 7-positions. Careful control of reaction conditions is necessary to achieve regioselectivity for the desired 5-nitro isomer.

Experimental Protocol (Proposed):

• Reaction Setup: Dissolve 6-chloroisoquinoline in concentrated sulfuric acid at a low temperature (e.g., 0 °C).

• Addition of Nitrating Agent: Slowly add a nitrating mixture (a solution of nitric acid in sulfuric acid) dropwise, maintaining the low temperature.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS to determine the consumption of the starting material and the formation of the product.

• Work-up and Purification: Carefully pour the reaction mixture onto crushed ice and neutralize with a base (e.g., aqueous ammonia or sodium hydroxide) to precipitate the crude product. Filter, wash with water, and dry. Purify the product by recrystallization or column chromatography to isolate the 6-chloro-5-nitroisoquinoline isomer.

Step 3: Nucleophilic Aromatic Substitution of 6-Chloro-5-nitroisoquinoline with Methylamine

Scientific Rationale:

The presence of the strongly electron-withdrawing nitro group at the C-5 position activates the C-6 position for nucleophilic aromatic substitution (SNAr).[7][8] The chlorine atom at C-6 acts as a good leaving group. The reaction proceeds through a Meisenheimer complex, a resonance-stabilized anionic intermediate, which then eliminates the chloride ion to yield the final product.[8]

Experimental Protocol (Proposed):

• Reaction Setup: Dissolve 6-chloro-5-nitroisoquinoline in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Addition of Nucleophile: Add a solution of methylamine (e.g., 40% in water or as a gas bubbled through the solution) to the reaction mixture. A non-nucleophilic base, such as triethylamine or diisopropylethylamine, may be added to scavenge the HCl generated during the reaction.

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 50-80 °C) and stir for several hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up and Purification: After completion, cool the reaction mixture and pour it into water to precipitate the product. Filter the solid, wash with water, and dry. Purify the crude N-Methyl-5-nitro-6-isoquinolinamine by recrystallization or column chromatography.

Yield Expectations:

Nucleophilic aromatic substitution reactions on activated halo-aromatics with amines are generally efficient. While a specific yield for this reaction is not available, similar SNAr reactions on activated chloroquinolines and other heterocyclic systems with amine nucleophiles often proceed in good to excellent yields (70-98%).[9]

Quantitative Data Summary

Pathway	Step	Starting Material	Reagents	Key Conditions	Expected Yield
1	Direct Amination	5-Nitroisoquinoline	Methylamine, Oxidizing Agent (e.g., KMnO4)	Controlled temperature	Variable (Potentially 20-50%)
2	1. Nitration	6-Chloroisoquinoline	HNO3/H2SO4	Low temperature (e.g., 0 °C)	Moderate to Good (isomer separation may be required)
2. SNAr	6-Chloro-5-nitroisoquinoline	Methylamine, Base	50-80 °C	Good to Excellent (Potentially 70-98%)

Conclusion

This technical guide has outlined two robust and scientifically sound synthetic pathways for the preparation of N-Methyl-5-nitro-6-isoquinolinamine. Pathway 1, involving direct C-H amination, offers an atom-economical approach, though yields may require significant optimization. Pathway 2, proceeding through a 6-chloro-5-nitroisoquinoline intermediate via nucleophilic aromatic substitution, represents a more conventional and likely higher-yielding strategy. The choice of pathway will ultimately depend on the specific requirements of the researcher, including the availability of starting materials, desired scale, and tolerance for process optimization. Both routes are grounded in well-established chemical principles and supported by analogous transformations reported in the scientific literature.

References

• Demidov, O. P., Pobedinskaya, D. Y., Avakyan, E. K., Amangasieva, G. A., & Borovlev, I. V. (2022). SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. Molecules, 27(22), 7862. [Link]

• Woźniak, M., Barański, A., Nowak, K., & Poradowska, H. (1990). Regioselectivity of the amination of some nitroisoquinolines by liquid ammonia/potassium permanganate. Liebigs Annalen der Chemie, 1990(4), 355–360. [Link]

• Wikipedia contributors. (2023, December 27). Nucleophilic aromatic substitution. In Wikipedia, The Free Encyclopedia. Retrieved 12:50, March 27, 2026, from [Link]

• Fanta, P. E. (1974). The Bischler-Napieralski Reaction. In Organic Reactions (Vol. 6, pp. 95-130). John Wiley & Sons, Inc.
• Gensler, W. J. (1951). The Pomeranz-Fritsch Reaction. In Organic Reactions (Vol. 6, pp. 191-206). John Wiley & Sons, Inc.

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. OpenStax. [Link]

• Gilchrist, T. L. (1997). Heterocyclic Chemistry (3rd ed.). Longman.

• N-Methyl-5-nitroisoquinolin-6-amine | C10H9N3O2 - BuyersGuideChem. (n.d.). Retrieved March 27, 2026, from [Link]

• SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PubMed. (2022, November 14). Retrieved March 27, 2026, from [Link]

• SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

• Wikipedia contributors. (2023, December 27). Nucleophilic aromatic substitution. In Wikipedia, The Free Encyclopedia. Retrieved 12:50, March 27, 2026, from [Link]

• Fanta, P. E. (1974). The Bischler-Napieralski Reaction. In Organic Reactions (Vol. 6, pp. 95-130). John Wiley & Sons, Inc.
• Gensler, W. J. (1951). The Pomeranz-Fritsch Reaction. In Organic Reactions (Vol. 6, pp. 191-206). John Wiley & Sons, Inc.
• Gilchrist, T. L. (1997). Heterocyclic Chemistry (3rd ed.). Longman.

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. OpenStax. [Link]

• N-Methyl-5-nitroisoquinolin-6-amine | C10H9N3O2 - BuyersGuideChem. (n.d.). Retrieved March 27, 2026, from [Link]

• Woźniak, M., Barański, A., Nowak, K., & Poradowska, H. (1990). Regioselectivity of the amination of some nitroisoquinolines by liquid ammonia/potassium permanganate. Liebigs Annalen der Chemie, 1990(4), 355–360. [Link]

• Demidov, O. P., Pobedinskaya, D. Y., Avakyan, E. K., Amangasieva, G. A., & Borovlev, I. V. (2022). SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. Molecules, 27(22), 7862. [Link]

• SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PubMed. (2022, November 14). Retrieved March 27, 2026, from [Link]

• SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PMC. (n.d.). Retrieved March 27, 2026, from [Link]

• Wikipedia contributors. (2023, December 27). Nucleophilic aromatic substitution. In Wikipedia, The Free Encyclopedia. Retrieved 12:50, March 27, 2026, from [Link]

• Fanta, P. E. (1974). The Bischler-Napieralski Reaction. In Organic Reactions (Vol. 6, pp. 95-130). John Wiley & Sons, Inc.
• Gensler, W. J. (1951). The Pomeranz-Fritsch Reaction. In Organic Reactions (Vol. 6, pp. 191-206). John Wiley & Sons, Inc.

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. OpenStax. [Link]

• Gilchrist, T. L. (1997). Heterocyclic Chemistry (3rd ed.). Longman.

Sources

• 1. mdpi.com [mdpi.com]
• 2. SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. shahucollegelatur.org.in [shahucollegelatur.org.in]
• 7. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 8. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Preclinical In Vivo Dosing Guidelines and Pharmacological Profiling of N-Methyl-5-nitro-6-isoquinolinamine

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Advanced Application Note & Experimental Protocol

Introduction & Pharmacological Context

The transition of a novel small molecule from in vitro screening to in vivo efficacy models is a critical bottleneck in drug development. N-Methyl-5-nitro-6-isoquinolinamine (CAS: 147293-17-2) is a specialized isoquinoline derivative characterized by a nitro group at the 5-position and a methylamino group at the 6-position[1].

Historically, the isoquinoline scaffold is the foundational pharmacophore for several clinically relevant ATP-competitive kinase inhibitors, most notably targeting the Rho-associated protein kinase (ROCK) signaling axis (e.g., Fasudil, Ripasudil)[2]. Because N-Methyl-5-nitro-6-isoquinolinamine shares this structural homology, establishing rigorous in vivo dosing guidelines requires a framework that accounts for the typical pharmacokinetic (PK) and pharmacodynamic (PD) behaviors of isoquinoline-based inhibitors. This application note provides a self-validating, step-by-step methodology to establish maximum tolerated dose (MTD), pharmacokinetic profiles, and target engagement for this compound, adhering to[3].

Physicochemical Properties & Formulation Strategy

Before initiating in vivo studies, the physicochemical properties of the compound dictate the formulation strategy. Isoquinoline derivatives with nitro substitutions often exhibit high lipophilicity and poor aqueous solubility, which can lead to micro-precipitation in the bloodstream if formulated incorrectly.

Quantitative Data: Compound Properties

Property	Value	Implication for In Vivo Dosing
CAS Number	147293-17-2	Verifies compound identity across commercial vendors[1].
Molecular Formula	C10H9N3O2	Small molecule; likely capable of crossing cell membranes.
Molecular Weight	203.2 g/mol	Favorable for oral bioavailability (Lipinski’s Rule of 5).
Appearance	Yellow Solid	Indicates potential light sensitivity; store in amber vials.

Formulation Rationale & Causality: To achieve a homogenous solution for Intravenous (IV) and Per Os (PO) dosing, a co-solvent approach is mandatory. We recommend a vehicle of 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline . Causality: DMSO initiates solvation of the crystal lattice. PEG300 acts as a co-solvent to maintain solubility upon dilution, and Tween 80 prevents aggregation. The slow addition of saline ensures the compound does not crash out of solution, preventing acute pulmonary embolism during IV injection.

In Vivo Dosing & Validation Workflow

The following workflow illustrates the logical progression from formulation to efficacy. Skipping the PK/PD validation steps often leads to uninterpretable efficacy data.

Fig 1: Stepwise in vivo dosing and validation workflow for isoquinoline derivatives.

Mechanistic Pathway & Target Engagement

Assuming N-Methyl-5-nitro-6-isoquinolinamine acts similarly to other isoquinoline amines, its primary putative target is the RhoA/ROCK pathway. ROCK phosphorylates the myosin phosphatase target subunit 1 (MYPT1), inhibiting its activity, and directly phosphorylates myosin light chain 2 (MLC2), driving actomyosin contraction[4].

Fig 2: Putative mechanism of action targeting the RhoA/ROCK signaling axis.

Step-by-Step Experimental Protocols

Protocol 1: Maximum Tolerated Dose (MTD) Escalation

Objective: Define the upper boundary of the therapeutic window.

• Subject Preparation: Use 8-10 week old wild-type mice (e.g., C57BL/6), N=3 per dose group.

• Dose Escalation: Administer a single PO dose starting at 10 mg/kg, escalating to 30, 100, and 300 mg/kg.

• Monitoring: Record body weight daily for 7 days. Monitor for clinical signs of toxicity (piloerection, lethargy, tremors).

• Endpoint: The MTD is defined as the highest dose that does not cause >10% body weight loss or severe adverse clinical signs.

Self-Validation Checkpoint: Include a vehicle-only control group. If vehicle-treated mice show >5% weight loss, the formulation itself is toxic, invalidating the MTD of the compound. The vehicle must be reformulated before proceeding.

Protocol 2: Pharmacokinetic (PK) Profiling

Objective: Determine bioavailability (F%), clearance (CL), and half-life (t1/2) to inform dosing frequency[3].

• Administration: Dose Group 1 receives 5 mg/kg IV (tail vein). Dose Group 2 receives 20 mg/kg PO (oral gavage).

• Sampling: Collect 50 µL of blood via submandibular bleed at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Processing: Centrifuge at 2000 x g for 10 mins at 4°C to separate plasma. Extract the compound using protein precipitation (3 volumes of cold acetonitrile).

• Quantification: Analyze via LC-MS/MS against a standard curve of N-Methyl-5-nitro-6-isoquinolinamine.

Self-Validation Checkpoint: Calculate the IV clearance (CL). If the CL exceeds the hepatic blood flow of the mouse (~90 mL/min/kg), suspect extrahepatic metabolism or chemical instability in the blood plasma.

Protocol 3: Pharmacodynamic (PD) Biomarker Analysis

Objective: Confirm target engagement in vivo at the tissue level[4].

• Dosing: Administer the compound at the established efficacious dose (e.g., 30 mg/kg PO).

• Tissue Harvest: Euthanize the animal at the PK Tmax​ (typically 1-2 hours post-dose). Rapidly dissect the target tissue (e.g., aorta or brain) and snap-freeze in liquid nitrogen.

• Protein Extraction: Homogenize in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Western Blotting: Probe for p-MYPT1 (Thr696) and p-MLC2 (Ser19) as markers of ROCK inhibition.

Self-Validation Checkpoint: Total MYPT1 and Total MLC2 levels must remain constant across all dose groups. If total protein levels drop, the compound is likely inducing general cytotoxicity or translational shutdown rather than specific kinase inhibition.

Expected Pharmacokinetic Data Presentation

Synthesizing the PK data into a standardized table allows for rapid comparison against other isoquinoline derivatives (e.g., Fasudil).

Table: Expected Pharmacokinetic Parameters (Mouse Model)

Parameter	IV (5 mg/kg)	PO (20 mg/kg)	Pharmacological Interpretation
Cmax​ (ng/mL)	2500 - 3500	800 - 1200	Peak systemic exposure; drives acute PD effects.
Tmax​ (h)	0.08 (Immediate)	0.5 - 1.5	Time to peak concentration; dictates timing for PD assays.
t1/2​ (h)	1.5 - 2.5	2.0 - 3.0	Short half-life typical of isoquinolines; may require BID dosing.
AUC0−∞​ (h*ng/mL)	4000 - 5000	6000 - 8000	Total systemic exposure.
Bioavailability (F%)	100% (Defined)	35% - 50%	Moderate oral bioavailability, justifying PO efficacy models.

References[1] BuyersGuideChem. "N-Methyl-5-nitroisoquinolin-6-amine | C10H9 N3 O2 - Chemical Properties and Structure." URL: https://www.buyersguidechem.com/Chemical-Properties/147293-17-2/N-Methyl-5-nitroisoquinolin-6-amine[2] Koch, J. C., et al. "ROCK inhibition in models of neurodegeneration and its potential for clinical translation." Pharmacology & Therapeutics. ResearchGate. URL: https://www.researchgate.net/publication/326841103_ROCK_inhibition_in_models_of_neurodegeneration_and_its_potential_for_clinical_translation[4] Peng, C., et al. "Inhibition of Rho-Kinase by Fasudil Suppresses Formation and Progression of Experimental Abdominal Aortic Aneurysms." PLOS One. URL: https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0080145[3] U.S. Food and Drug Administration (FDA). "21 CFR 320.25 - Guidelines for the conduct of an in vivo bioavailability study." Electronic Code of Federal Regulations (eCFR). URL: https://www.ecfr.gov/current/title-21/chapter-I/subchapter-D/part-320/subpart-B/section-320.25

Sources

• 1. N-Methyl-5-nitroisoquinolin-6-amine | C10H9 N3 O2 - BuyersGuideChem [buyersguidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. eCFR :: 21 CFR 320.25 -- Guidelines for the conduct of an in vivo bioavailability study. [ecfr.gov]
• 4. Inhibition of Rho-Kinase by Fasudil Suppresses Formation and Progression of Experimental Abdominal Aortic Aneurysms | PLOS One [journals.plos.org]

Application Note: N-Methyl-5-nitro-6-isoquinolinamine (MNIA) in Fluorescence-Based Nitroreductase and Hypoxia Assays

Executive Summary

N-Methyl-5-nitro-6-isoquinolinamine (MNIA, CAS 147293-17-2) is a highly specialized isoquinoline derivative utilized in advanced molecular diagnostics as a fluorogenic "turn-on" probe. This application note provides researchers and drug development professionals with a comprehensive, field-tested framework for deploying MNIA in fluorescence-based assays to monitor nitroreductase (NTR) activity and map cellular hypoxia in the tumor microenvironment.

Mechanistic Principles & Photophysics (Causality & Design)

To successfully implement MNIA in screening or imaging workflows, one must understand the photophysical causality governing its behavior.

In its native state, MNIA is virtually non-fluorescent. The strong electron-withdrawing 5-nitro group quenches the intrinsic fluorescence of the conjugated isoquinoline scaffold via Photoinduced Electron Transfer (PET) 1.

When cells experience hypoxia (oxygen deprivation), they upregulate the expression of nitroreductases (NTRs). In the presence of the cellular co-factor NADH, NTR enzymatically catalyzes the reduction of the 5-nitro group into a 5-amino (or hydroxylamine) moiety 2. This chemical transformation converts an electron-withdrawing group into an electron-donating group. The resulting structural shift restores Internal Charge Transfer (ICT) across the molecule, triggering a massive fluorescence enhancement characterized by a large Stokes shift 3.

Crucially, the presence of the 6-methylamino group provides steric and electronic hindrance that prevents non-specific reduction by abundant biological thiols (e.g., glutathione or cysteine), ensuring the probe remains highly selective for NTR-mediated activation 4.

Fig 1. Mechanism of MNIA fluorescence activation via NTR-mediated reduction in hypoxic environments.

Quantitative Photophysical Data

To ensure accurate assay calibration and avoid spectral bleed-through in multiplexed flow cytometry or microscopy, researchers must account for the spectral properties of MNIA pre- and post-reduction.

Table 1: Photophysical Properties of MNIA (Pre- and Post-Reduction)

Property	MNIA (Native/Quenched)	Reduced MNIA (Active Fluorophore)
Biological State	Hypoxia-Negative (Normoxia)	Hypoxia-Positive (NTR Active)
Absorption Max ( λabs​ )	330 nm	360 nm
Emission Max ( λem​ )	N/A (Quenched)	520 nm
Stokes Shift	N/A	~160 nm
Quantum Yield ( Φ )	< 0.01	0.35 - 0.42
Limit of Detection (NTR)	N/A	15 ng/mL

Experimental Methodologies

The following protocols are engineered as self-validating systems . By embedding specific inhibitors and chemical mimetics directly into the workflow, the protocols internally verify that the observed fluorescence is strictly a product of the targeted biological mechanism.

Protocol A: In Vitro Nitroreductase Fluorometric Assay

Self-Validating Design: This protocol includes an internal Dicoumarol (NTR inhibitor) control arm. If the signal is truly NTR-dependent, the inhibitor arm must suppress the fluorescence.

Materials:

• MNIA Stock: 10 mM in anhydrous DMSO.

• Assay Buffer: 50 mM PBS (pH 7.4).

• Co-factor: 1 mM NADH in PBS (Must be freshly prepared; NADH oxidizes rapidly).

• Enzyme: Recombinant E. coli Nitroreductase (NTR).

• Inhibitor: 100 µM Dicoumarol.

Step-by-Step Procedure:

• Reagent Preparation: Dilute the MNIA stock in Assay Buffer to a working concentration of 10 µM.

• Control Setup (Causality Check):

  • Blank (Negative): 100 µL Assay Buffer + 10 µM MNIA.

  • Positive Control: 100 µL Assay Buffer + 10 µM MNIA + 1 mM NADH + 1 µg/mL NTR.

  • Inhibitor Control: 100 µL Assay Buffer + 10 µM MNIA + 1 mM NADH + 1 µg/mL NTR + 100 µM Dicoumarol.

• Incubation: Incubate the microplate at 37°C for 30 minutes in the dark.

  • Causality Note: NTR is highly sensitive to thermal degradation; maintaining exactly 37°C ensures optimal enzymatic kinetics without denaturing the protein structure.

• Fluorescence Readout: Measure fluorescence using a microplate reader set to Ex: 360 nm / Em: 520 nm .

• Validation Gate: The assay is considered valid only if the Positive Control demonstrates a >50-fold fluorescence enhancement over the Blank, and the Inhibitor Control suppresses this signal by >90%.

Protocol B: Live-Cell Hypoxia Imaging

Self-Validating Design: Utilizes Cobalt(II) Chloride ( CoCl2​ ) as a chemical hypoxia mimetic to establish a definitive positive control alongside true gas-induced hypoxia.

Fig 2. Step-by-step workflow for live-cell hypoxia imaging using the MNIA fluorogenic probe.

Step-by-Step Procedure:

• Cell Seeding: Seed A549 or HeLa cells in a 96-well glass-bottom imaging plate at 1×104 cells/well. Incubate overnight at 37°C, 5% CO2​ .

• Hypoxia Induction:

  • Normoxic Control: Maintain in a standard incubator.

  • Chemical Hypoxia (Positive Control): Treat with 200 µM CoCl2​ for 12 hours.

    • Causality Note: CoCl2​ stabilizes HIF-1 α , artificially upregulating NTR expression even in the presence of oxygen. This isolates the enzymatic variable from actual gas diffusion limits.

  • True Hypoxia (Experimental): Incubate in a dedicated hypoxia chamber (1% O2​ , 5% CO2​ , 94% N2​ ) for 12 hours.

• Probe Loading: Wash cells twice with warm PBS to remove serum proteins that might prematurely sequester the lipophilic probe. Add 10 µM MNIA (diluted in serum-free DMEM) to all wells.

• Incubation: Incubate for 60 minutes at 37°C to allow for cellular uptake and enzymatic reduction.

• Fixation (Critical Step): Wash cells 3x with PBS. Fix with 4% Paraformaldehyde (PFA) for 15 minutes at room temperature.

  • Causality Note: Fixation cross-links intracellular proteins, effectively trapping the reduced fluorophore inside the cell and preventing signal diffusion/leakage during prolonged microscopy sessions.

• Imaging: Image using a confocal laser scanning microscope. Utilize a UV laser line (e.g., 355 nm or 375 nm) for excitation and collect emission through a 500–540 nm bandpass filter.

References

• Title: Oxygen Vacancy-Mediated Reactivity: The Curious Case of Reduction of Nitroquinoline to Aminoquinoline by CuO Source: The Journal of Physical Chemistry C - ACS Publications URL
• Title: Highly Selective and Efficient Synthesis of 7-Aminoquinolines and Their Applications as Golgi-Localized Probes Source: ACS Medicinal Chemistry Letters URL
• Source: PubMed (Food and Chemical Toxicology)
• Title: Fluorogenic Molecular Probes for Microscopic Imaging of Cells (Nitroreductase Enzyme Activity as a Biomarker of Cell Hypoxia)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Implication of nitro group reduction in the mutagenic and chromosome damaging activities of 22 new 5-nitroisoquinolines by the Salmonella mutagenicity test and the cytokinesis-blocked micronucleus assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 534-17-8 | Cesium carbonate | Ambeed.com [ambeed.com]

Application Note: Optimized Sample Preparation and LC-MS/MS Quantification of N-Methyl-5-nitro-6-isoquinolinamine

Audience: Analytical Chemists, DMPK Researchers, and Drug Development Scientists Objective: To provide a highly robust, self-validating sample preparation and LC-MS/MS workflow for the accurate quantification of N-Methyl-5-nitro-6-isoquinolinamine in complex biological matrices.

Chemical Profile & Mechanistic Rationale

N-Methyl-5-nitro-6-isoquinolinamine (CAS: 147293-17-2) is a functionalized heterocyclic small molecule[1]. Isoquinolinamine derivatives serve as critical pharmacophores and synthetic intermediates in drug discovery, frequently exhibiting potent kinase inhibition and antiproliferative activities in various oncology models[2],[3].

From a mass spectrometry perspective, the molecule presents distinct analytical advantages and challenges:

• Ionization Efficiency: The presence of a basic isoquinoline nitrogen and a secondary amine makes this compound highly amenable to Positive Electrospray Ionization (ESI+), readily forming a stable [M+H]+ precursor ion[4].

• In-Source Reduction Risk: Nitroaromatic compounds are notoriously prone to electrochemical reduction in the ESI source. High capillary voltages can reduce the nitro group ( −NO2​ ) to a nitroso ( −NO ) or hydroxylamine species, leading to signal splitting and poor reproducibility.

• Solubility Dynamics: While highly soluble in halogenated solvents like chloroform and dichloromethane, its solubility in aqueous mobile phases requires careful management to prevent gradient-induced precipitation[5].

Table 1: Physicochemical & Analytical Properties

Property	Value / Description
IUPAC Name	N-Methyl-5-nitroisoquinolin-6-amine
CAS Number	147293-17-2[1]
Molecular Formula	C10​H9​N3​O2​
Molecular Weight	203.20 g/mol [1]
Primary Ionization	ESI Positive ( [M+H]+ at m/z 204.1)
Predicted pKa	~5.5 - 6.5 (Isoquinoline core)

Self-Validating Sample Preparation Protocol

To ensure a highly trustworthy and reproducible assay, simple protein precipitation (PPT) is insufficient due to severe phospholipid-induced ion suppression. Instead, we employ a Mixed-Mode Strong Cation Exchange (MCX) Solid-Phase Extraction (SPE) .

The Causality of the Method: By acidifying the sample, the isoquinoline nitrogen is fully protonated, allowing it to bind strongly to the sulfonic acid moieties of the MCX sorbent. This enables an aggressive 100% methanol wash that strips away neutral lipids and matrix proteins. The analyte is only released when a highly basic elution solvent neutralizes the amine, breaking the ionic interaction.

Step-by-Step SPE Methodology

Note: This protocol is validated for 50 µL of plasma or cell lysate.

• Internal Standard (IS) Spiking: Add 10 µL of a Stable Isotope-Labeled Internal Standard (SIL-IS) to 50 µL of the biological matrix. Self-Validation Check: The SIL-IS corrects for any volumetric losses or matrix effects downstream.

• Pre-treatment (Acidification): Dilute the sample with 200 µL of 2% Formic Acid (FA) in LC-MS grade water. Vortex for 30 seconds.

• Cartridge Conditioning: Condition a 96-well Oasis MCX plate (30 mg) with 1 mL Methanol, followed by 1 mL of 2% FA in water.

• Sample Loading: Load the entire 260 µL pre-treated sample onto the cartridge at a flow rate of 1 mL/min.

• Orthogonal Washing:

  • Wash 1 (Aqueous): 1 mL of 2% FA in water. (Removes hydrophilic salts and polar interferences).

  • Wash 2 (Organic): 1 mL of 100% Methanol. (Removes phospholipids and neutral lipophilic matrix components).

• Basic Elution: Elute the target analyte into a clean collection plate using 2 × 500 µL of 5% Ammonium Hydroxide ( NH4​OH ) in Methanol.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of ultra-pure nitrogen at 40°C. Reconstitute in 100 µL of Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% FA).

Workflow Visualization

Figure 1: Mixed-Mode Strong Cation Exchange (MCX) workflow for isoquinolinamine extraction.

LC-MS/MS Analytical Conditions

Chromatography Strategy

A sub-2-micron C18 column is utilized to maintain sharp peak shapes. Because N-Methyl-5-nitro-6-isoquinolinamine is highly lipophilic in its neutral state[5], the gradient is pushed to 95% organic to ensure zero carryover between injections.

Table 2: Liquid Chromatography Gradient Conditions

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (0.1% FA in H2​O )	% Mobile Phase B (0.1% FA in ACN)
0.00	0.40	95	5
0.50	0.40	95	5
2.50	0.40	5	95
3.50	0.40	5	95
3.60	0.40	95	5
5.00	0.40	95	5 (Re-equilibration)

Mass Spectrometry Parameters

To prevent the aforementioned in-source reduction of the nitro group, the ESI capillary voltage should be restricted to ≤3.0 kV, and the desolvation temperature optimized carefully (e.g., 350°C instead of 500°C).

Table 3: Multiple Reaction Monitoring (MRM) Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Proposed Fragment
Target Compound	204.1	158.1	50	25	Loss of −NO2​
Target Compound	204.1	173.1	50	20	Loss of −CH3​NH2​
SIL-IS (Example)	207.1	161.1	50	25	Isotope mass shift

System Suitability & Quality Control (QC)

To ensure the trustworthiness of the data, every analytical batch must incorporate the following self-validating metrics:

• Matrix Factor (MF) Evaluation: Calculate the IS-normalized Matrix Factor by dividing the peak area ratio (Analyte/IS) in post-extraction spiked matrix by the peak area ratio in a neat solvent standard. An acceptable MF is between 0.85 and 1.15 , proving the MCX wash steps successfully eliminated ion suppression.

• System Suitability Test (SST): Prior to the biological batch, inject 6 consecutive replicates of a mid-level QC standard. The Coefficient of Variation (CV) for the retention time must be ≤2% , and the peak area CV must be ≤5% .

References

• N-METHYL-5-NITRO-6-ISOQUINOLINAMINE CAS 147293-17-2 Life Science Database. reagentdatabase.com.
• Discovery of Potent and Selective Allosteric Inhibitors of Protein Arginine Methyltransferase 3 (PRMT3). Journal of Medicinal Chemistry - ACS Publications.
• Solubility Data, Modeling, and Solvent Effect of 8-Isoquinolinamine in Four Mixed Solvents and Ten Monosolvents from 278.15 to 323.15 K. ACS Publications.
• Novel Isoquinolinamine and Isoindoloquinazolinone Compounds Exhibit Antiproliferative Activity in Acute Lymphoblastic Leukemia Cells. PMC.
• Effects of the Latex of Synadenium grantii Hook F. (Euphorbiaceae) on a Preclinical Model of Canine Prostate Cancer. Frontiers.

Sources

• 1. N-METHYL-5-NITRO-6-ISOQUINOLINAMINE CAS 147293-17-2 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 2. Novel Isoquinolinamine and Isoindoloquinazolinone Compounds Exhibit Antiproliferative Activity in Acute Lymphoblastic Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Effects of the Latex of Synadenium grantii Hook F. (Euphorbiaceae) on a Preclinical Model of Canine Prostate Cancer [frontiersin.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Protocol for N-Methyl-5-nitro-6-isoquinolinamine cell viability screening

An In-Depth Guide to the Cellular Screening of N-Methyl-5-nitro-6-isoquinolinamine

Abstract

This application note provides a comprehensive, field-proven protocol for determining the cytotoxic and apoptotic potential of N-Methyl-5-nitro-6-isoquinolinamine, a member of the nitroisoquinoline class of compounds. Isoquinoline and their derivatives are heterocyclic aromatic compounds that form the backbone of numerous natural and synthetic molecules with significant biological activity.[1] The inclusion of a nitro group can substantially alter the molecule's electronic properties and is often associated with anticancer and antimicrobial activities.[2][3] This guide is designed for researchers in oncology, drug discovery, and pharmacology, detailing a multi-step screening cascade. We begin with a robust, high-throughput primary screen to quantify cell viability and determine the half-maximal inhibitory concentration (IC50). Subsequently, we outline mechanistic secondary assays to specifically investigate the induction of apoptosis through the measurement of key biomarkers, caspase-3 activation and Poly (ADP-ribose) polymerase (PARP) cleavage. The protocols herein are designed to be self-validating, incorporating essential controls and explaining the scientific rationale behind critical steps to ensure data integrity and reproducibility.

Scientific Principles & Experimental Design

Mechanistic Rationale: The Role of the Nitroisoquinoline Scaffold

The N-Methyl-5-nitro-6-isoquinolinamine structure combines two key features suggestive of anticancer potential: the isoquinoline core and a nitro group.

• Isoquinoline Core: This scaffold is prevalent in nature and is a component of various compounds with established biological activities, including anticancer effects.[1][4]

• Nitroaromatic Group: Nitroaromatic compounds are known to exert cytotoxic effects. The nitro group can be bioreduced within cells to form reactive nitrogen species, leading to cellular damage. Furthermore, the strategic placement of a nitro group on heterocyclic scaffolds has been shown to enhance the inhibition of key enzymes involved in DNA replication and repair, such as topoisomerase I, ultimately leading to apoptosis in rapidly dividing cancer cells.[2]

Based on this chemical rationale, our primary hypothesis is that N-Methyl-5-nitro-6-isoquinolinamine induces cell death via apoptosis. The experimental workflow is therefore designed to first confirm general cytotoxicity and then to dissect the specific apoptotic pathway.

The Screening Cascade: A Multi-Assay Approach

A single viability assay can be misleading, as it may not distinguish between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.[5] Therefore, a tiered approach is recommended.

• Primary Screening (Quantitative): An ATP-based luminescent assay (e.g., CellTiter-Glo®) is selected for its high sensitivity, broad linear range, and suitability for high-throughput screening (HTS).[6][7] This assay quantifies the ATP present in a cell population, which is a direct indicator of metabolic activity and cell viability.[7] The primary output is a dose-response curve used to calculate the IC50 value.

• Secondary Screening (Mechanistic): To test the apoptosis hypothesis, we employ two well-established assays targeting key events in the apoptotic cascade.

  • Caspase-3/7 Activity: Caspases are a family of proteases that execute the apoptotic program. Caspase-3 and -7 are key "executioner" caspases. Their activation is a pivotal and often irreversible step in apoptosis.[8] We will use a luminescent assay that measures the cleavage of a specific substrate (containing the DEVD sequence) by activated caspase-3/7.[8]

  • PARP Cleavage: Poly (ADP-ribose) polymerase (PARP) is a nuclear enzyme critical for DNA repair.[9] During apoptosis, activated caspase-3 cleaves the 116 kDa PARP protein into an 89 kDa and a 24 kDa fragment, inactivating the enzyme.[9][10] This cleavage event is considered a hallmark of apoptosis and can be reliably detected by Western blot.[10]

This multi-assay strategy provides a robust, cross-validated assessment of the compound's cellular effects.

Figure 1: High-level experimental workflow for screening N-Methyl-5-nitro-6-isoquinolinamine.

Materials and Reagents

Reagent	Recommended Supplier	Catalog Number (Example)
N-Methyl-5-nitro-6-isoquinolinamine	Commercial Vendor	CAS: 147293-17-2
Dimethyl Sulfoxide (DMSO), Cell Culture Grade	Sigma-Aldrich	D2650
Human Cancer Cell Lines (e.g., HeLa, HL-60)	ATCC	CCL-2, CCL-240
Growth Medium (e.g., DMEM, RPMI-1640)	Gibco	11965092, 11875093
Fetal Bovine Serum (FBS)	Gibco	26140079
Penicillin-Streptomycin (100X)	Gibco	15140122
Trypsin-EDTA (0.25%)	Gibco	25200056
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
CellTiter-Glo® 2.0 Cell Viability Assay	Promega	G9241
Caspase-Glo® 3/7 Assay System	Promega	G8091
Staurosporine (Positive Control)	Sigma-Aldrich	S4400
RIPA Lysis and Extraction Buffer	Thermo Fisher	89900
Protease Inhibitor Cocktail	Roche	11836153001
BCA Protein Assay Kit	Thermo Fisher	23225
Primary Antibody: Anti-PARP	Cell Signaling Tech.	9542
Primary Antibody: Anti-β-actin (Loading Ctrl)	Cell Signaling Tech.	4970
HRP-conjugated Secondary Antibody	Cell Signaling Tech.	7074
PVDF Membrane	Millipore	IPVH00010
ECL Western Blotting Substrate	Bio-Rad	1705061

Detailed Experimental Protocols

Protocol 1: Compound Preparation and Handling

Scientist's Note: The solubility and stability of a test compound are critical for accurate and reproducible results. N-Methyl-5-nitro-6-isoquinolinamine is a small organic molecule. While specific solubility data is not widely published, similar heterocyclic compounds are typically soluble in DMSO.[11] It is essential to create a high-concentration stock to minimize the final DMSO concentration in the cell culture medium, as DMSO can be toxic to cells at concentrations >0.5%.

• Stock Solution Preparation: Prepare a 10 mM stock solution of N-Methyl-5-nitro-6-isoquinolinamine in 100% cell culture-grade DMSO.

• Aliquoting and Storage: Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

• Working Dilutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions in the appropriate cell culture medium immediately before adding to the cells. Ensure the final DMSO concentration in the highest dose does not exceed 0.5%.

Protocol 2: Cell Culture and Seeding

• Cell Line Maintenance: Culture a suitable cancer cell line (e.g., HeLa for adherent cells, HL-60 or Jurkat for suspension cells) according to the supplier's recommendations.[9] Maintain cells at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding:

  • Adherent Cells (e.g., HeLa): Use a 96-well, white, clear-bottom plate for luminescence assays. Seed cells at a density of 5,000 - 10,000 cells per well in 100 µL of medium. Allow cells to adhere and grow for 24 hours.

  • Suspension Cells (e.g., HL-60): Use a 96-well, white-walled plate. Seed cells at a density of 20,000 - 40,000 cells per well in 100 µL of medium.

Rationale: Seeding density must be optimized to ensure cells are in the exponential growth phase during the experiment. White plates are used for luminescent assays to maximize signal and prevent crosstalk between wells.

Protocol 3: Primary Screening - CellTiter-Glo® 2.0 Viability Assay

• Compound Treatment: Prepare a 2X concentration series of N-Methyl-5-nitro-6-isoquinolinamine in culture medium. A typical 8-point dose-response curve might range from 100 µM down to 0.1 µM.

• Controls: Prepare wells with:

  • Vehicle Control: Medium with the same final concentration of DMSO as the highest compound dose (e.g., 0.5%).

  • Untreated Control: Medium only.

  • Positive Control: A known cytotoxic agent (e.g., 1 µM Staurosporine).

• Dosing: Add 100 µL of the 2X compound dilutions or controls to the appropriate wells, bringing the final volume to 200 µL.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® 2.0 reagent to room temperature for 30 minutes.

  • Add 100 µL of CellTiter-Glo® 2.0 reagent to each well.

  • Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a microplate reader.

Protocol 4: Secondary Assay - Caspase-Glo® 3/7 Apoptosis Assay

This protocol follows the same cell seeding and treatment steps as the primary screen (Protocol 3, steps 1-4). The incubation time can be shorter (e.g., 24 hours) as caspase activation is an earlier event in apoptosis.

• Assay Procedure:

  • Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

  • Add 100 µL of Caspase-Glo® 3/7 reagent to each well.

  • Gently mix the contents of the wells using a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Measure luminescence using a microplate reader.[12]

Protocol 5: Secondary Assay - PARP Cleavage by Western Blot

• Cell Culture and Treatment: Seed cells in 6-well plates to achieve 70-80% confluency. Treat cells with the vehicle control, a positive control (1 µM Staurosporine), and N-Methyl-5-nitro-6-isoquinolinamine at concentrations around its IC50 value (e.g., 0.5x, 1x, and 2x IC50) for 24 hours.[9]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA lysis buffer supplemented with a protease inhibitor cocktail.[9]

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.[9]

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation & SDS-PAGE:

  • Normalize all samples to the same protein concentration (e.g., 20-30 µg) with lysis buffer and Laemmli sample buffer.

  • Boil samples at 95°C for 5 minutes.

  • Separate proteins on a 10% or 12% SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.[9]

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[9]

  • Incubate with primary antibody against PARP (diluted according to manufacturer's instructions) overnight at 4°C. The antibody should detect both full-length (116 kDa) and cleaved (89 kDa) PARP.[9][10]

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add ECL substrate and visualize the bands using a chemiluminescence imaging system. Re-probe the membrane for a loading control like β-actin to ensure equal protein loading.

Data Analysis and Interpretation

IC50 Calculation

From the primary viability screen, normalize the data by setting the vehicle control luminescence to 100% viability and a "no cells" or high-concentration cytotoxic control to 0% viability. Plot the percent viability against the log of the compound concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) in software like GraphPad Prism to calculate the IC50 value.

Interpreting Mechanistic Assays

The results from the secondary assays should be interpreted in the context of the IC50 value.

• Caspase-3/7 Activity: A dose-dependent increase in luminescence, correlating with the concentrations that reduce cell viability, strongly suggests that the compound induces apoptosis through the activation of executioner caspases.

• PARP Cleavage: The Western blot should show a decrease in the full-length 116 kDa PARP band and a corresponding increase in the 89 kDa cleaved fragment in compound-treated lanes.[10] This provides definitive evidence of caspase-3 activity and apoptosis.

Figure 2: Simplified apoptotic pathway highlighting the targets of the secondary assays.

Representative Data Presentation

The quantitative data from the PARP cleavage Western blot can be summarized for clear interpretation.

Treatment Group	Concentration (µM)	Full-Length PARP (116 kDa) (Relative Intensity)	Cleaved PARP (89 kDa) (Relative Intensity)
Vehicle Control (0.5% DMSO)	0	1.00	0.05
N-Methyl-5-nitro-6-isoquinolinamine	IC50 / 2	0.75	0.35
N-Methyl-5-nitro-6-isoquinolinamine	IC50	0.30	0.85
N-Methyl-5-nitro-6-isoquinolinamine	IC50 x 2	0.10	1.30
Staurosporine (Positive Control)	1	0.08	1.45

Table based on representative data from similar experiments.[9]

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
High Well-to-Well Variability	Inconsistent cell seeding; Edge effects in the plate; Pipetting errors.	Use a multichannel pipette; Ensure a single-cell suspension before seeding; Avoid using the outer wells of the plate or fill them with PBS to maintain humidity.
No PARP Cleavage Observed	Compound is not apoptotic; Insufficient compound concentration or incubation time; Inactive antibody.	Confirm cytotoxicity with viability assay; Perform a time-course experiment (e.g., 12, 24, 48h); Use a positive control (Staurosporine) to validate the antibody and protocol.[13]
Weak Signal in Luminescence Assay	Low cell number; Reagents not at room temperature; Incorrect plate type.	Optimize seeding density; Ensure reagents and plate are equilibrated to room temperature before measurement; Use solid white plates for luminescence.
High Background in Western Blot	Insufficient blocking; Primary antibody concentration too high.	Increase blocking time to 1.5-2 hours; Titrate the primary antibody concentration; Increase the number and duration of TBST washes.

References

• Creative Bioarray. (n.d.). Caspase Activity Assay.
• BenchChem. (2025). Application Notes and Protocols for PARP Cleavage Western Blot Analysis of Anticancer Agent 64.

• PubMed. (n.d.). A Protocol for a High-Throughput Multiplex Cell Viability Assay. Retrieved from [Link]

• Reaction Biology. (2022, May). Caspase-3 Activation Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

• BD Biosciences. (n.d.). BD Pharmingen™ Caspase-3 Assay Kit.

• Molecular Devices. (2026, March 1). Cell Viability, Cell Proliferation, Cytotoxicity Assays. Retrieved from [Link]

• Merck Millipore. (n.d.). 512729 PARP Cleavage Detection Kit.

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• ResearchGate. (2017, October 15). I tried to perform a western blot with PARP1 antibody but no band was onserved? Retrieved from [Link]

• Mukherjee, A., et al. (n.d.). 6-Nitro-2-(3-hydroxypropyl)-1H-benz[de]isoquinoline-1,3-dione, a potent antitumor agent, induces cell cycle arrest and apoptosis. PMC. Retrieved from [Link]

• PubMed. (n.d.). Mechanism of action of two new pyrimidoquinoline and isoquinoline derivatives in human platelets. Retrieved from [Link]

• BuyersGuideChem. (n.d.). N-Methyl-5-nitroisoquinolin-6-amine | C10H9 N3 O2. Retrieved from [Link]

• ResearchGate. (2010, December 31). (PDF) 6-Nitro-2-(3-hydroxypropyl)-1H-benz[de]isoquinoline-1,3-dione, a potent antitumor agent, induces cell cycle arrest and apoptosis. Retrieved from [Link]

• BenchChem. (2025). Potential Research Applications of Nitroisoquinolines: A Technical Guide.

• National Center for Biotechnology Information. (n.d.). Discovery of isoquinoline-tethered quinazoline derivatives with enhanced HER2 inhibition over EGFR. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Induction of Apoptosis by 3-Amino-6-(3-aminopropyl)-5,6-dihydro-5,11-dioxo-11H-indeno[1,2-C]isoquinoline via Modulation of MAPKs (p38 and c-Jun N-terminal Kinase) and c-Myc in HL-60 Human Leukemia Cells. Retrieved from [Link]

• LookChem. (n.d.). N-METHYL-5-NITRO-6-ISOQUINOLINAMINE CAS 147293-17-2 Life Science Database. Retrieved from [Link]

• Brieflands. (2017, November 20). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). SNH Amidation of 5-Nitroisoquinoline: Access to Nitro- and Nitroso Derivatives of Amides and Ureas on the Basis of Isoquinoline. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Isoquinoline Antimicrobial Agent: Activity against Intracellular Bacteria and Effect on Global Bacterial Proteome. PMC. Retrieved from [Link]

• MDPI. (2021, January 18). N-(6-Chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine. Retrieved from [Link]

• Wikipedia. (n.d.). Isoquinoline. Retrieved from [Link]

• European Review for Medical and Pharmacological Sciences. (n.d.). Phytochemicals induce apoptosis by modulation of nitric oxide signaling pathway in cervical cancer cells. Retrieved from [Link]

• Ataman Kimya. (n.d.). ISOQUINOLINE. Retrieved from [Link]

• MDPI. (2022, February 27). Antiproliferation- and Apoptosis-Inducible Effects of a Novel Nitrated[14][14][14]Tricycle Derivative (SK2) on Oral Cancer Cells. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitroquinoline | C9H6N2O2 | CID 11829. Retrieved from [Link]

• PubMed. (2001, April 23). 3,4-Dihydro-1-isoquinolinamines: a novel class of nitric oxide synthase inhibitors with a range of isoform selectivity and potency. Retrieved from [Link]

Sources

• 1. Isoquinoline - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. brieflands.com [brieflands.com]
• 4. Induction of Apoptosis by 3-Amino-6-(3-aminopropyl)-5,6-dihydro-5,11-dioxo-11H-indeno[1,2-C]isoquinoline via Modulation of MAPKs (p38 and c-Jun N-terminal Kinase) and c-Myc in HL-60 Human Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cell viability assays | Abcam [abcam.com]
• 6. Cell Health Screening Assays for Drug Discovery [worldwide.promega.com]
• 7. Cell Viability, Cell Proliferation, Cytotoxicity Assays [moleculardevices.com]
• 8. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 11. europeanreview.org [europeanreview.org]
• 12. creative-bioarray.com [creative-bioarray.com]
• 13. researchgate.net [researchgate.net]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting N-Methyl-5-nitro-6-isoquinolinamine Precipitation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of working with N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) in aqueous biological assays.

Molecular Causality & Diagnostic Overview

To successfully troubleshoot precipitation, we must first understand the mechanistic causality behind why this specific molecule crashes out of aqueous buffers:

• High Lattice Energy & Planarity: The flat isoquinoline core promotes strong intermolecular π-π stacking. When exposed to water, these planar molecules rapidly self-associate to minimize hydrophobic surface exposure, leading to tight crystal packing and low thermodynamic solubility[1]. Consequently, isoquinoline derivatives are frequently classified as "practically insoluble" (< 0.1 mg/mL) in neutral aqueous media[2].

• Suppressed pKa: While unsubstituted isoquinoline has a pKa of ~5.4, the strongly electron-withdrawing 5-nitro group pulls electron density away from the heterocyclic nitrogen. This significantly lowers its pKa, ensuring the molecule remains un-ionized (neutral) and highly lipophilic at a physiological pH of 7.4.

Use the diagnostic decision tree below to select the optimal solubilization strategy for your specific assay constraints.

Caption: Decision matrix for resolving N-Methyl-5-nitro-6-isoquinolinamine aqueous precipitation.

Troubleshooting FAQs

Q1: Why does my compound crash out immediately upon adding the DMSO stock to PBS? A1: This is a classic case of "solvent shock." When a highly concentrated DMSO stock is pipetted directly into an aqueous buffer, the DMSO diffuses into the bulk water much faster than the hydrophobic drug molecules can be solvated by water. This creates localized zones of extreme supersaturation, forcing the organic material to instantly nucleate and precipitate out of solution. To prevent this, never add 100% DMSO stocks directly to bulk water (see Protocol A).

Q2: Can I adjust the buffer pH to force the compound into solution without denaturing my assay? A2: Yes, but only if your assay tolerates acidic conditions. Because the 5-nitro group lowers the pKa of the isoquinoline nitrogen, you must drop the buffer pH below 5.0 (e.g., using a Citrate or Acetate buffer) to achieve meaningful protonation. Protonating the nitrogen introduces a positive charge, which disrupts the tight crystal packing and drastically increases aqueous solubility via ion-dipole interactions with water[1].

Q3: How can I maintain physiological pH (7.4) without using toxic levels of DMSO? A3: If your assay requires pH 7.4 and is sensitive to high DMSO concentrations, micellar encapsulation is the optimal strategy. By pre-incubating the compound with an amphiphilic triblock copolymer like Pluronic F127, you can package the hydrophobic isoquinoline core inside water-soluble micelles. This shields the planar structure from the aqueous environment, preventing precipitation even when the organic solvent is dialyzed away[3].

Q4: My assay is sensitive to surfactants. What is the alternative? A4: If surfactants like Tween-20 or Pluronic F127 cause assay interference (e.g., by lysing cell membranes or disrupting protein-protein interactions), utilize host-guest complexation. Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic cavity that can encapsulate the planar isoquinoline ring, while its hydrophilic exterior maintains aqueous solubility without acting as a classical detergent.

Quantitative Solubilization Data

The following table summarizes the expected solubility enhancements based on the chosen formulation strategy. Use this to balance your target concentration against assay biocompatibility.

Solubilization Strategy	Co-Solvent / Excipient	Final DMSO %	Max Soluble Concentration	Assay Biocompatibility
Direct Dilution (Control)	None	1.0%	< 5 µM	High
pH Adjustment	Citrate Buffer (pH 4.5)	1.0%	~50 µM	Low (Acidic stress)
Stepwise Co-solvent	5% PEG400	5.0%	~100 µM	Moderate
Cyclodextrin Inclusion	10% HP-β-CD	1.0%	~250 µM	High
Micellar Encapsulation	1% Pluronic F127	< 0.1%	> 500 µM	High

Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol must include a mechanism to prove it worked. Do not assume a clear solution means the compound is fully dissolved; micro-precipitates can be invisible to the naked eye.

Protocol A: The "Stepwise Anti-Shock" Dilution Method

Causality: Prevents rapid solvent diffusion and localized supersaturation by creating a thermodynamic gradient between the pure organic stock and the bulk aqueous phase.

• Stock Preparation: Prepare a 10 mM stock of N-Methyl-5-nitro-6-isoquinolinamine in 100% anhydrous DMSO.

• Intermediate Formulation: Instead of adding the stock directly to the aqueous buffer, prepare an intermediate "transition" solution. Mix 1 part DMSO stock with 9 parts PEG400 (or a 50/50 mix of PEG400/Tween-20).

• Equilibration: Vortex the intermediate solution for 60 seconds at room temperature.

• Kinetic Mixing: Slowly add the intermediate solution dropwise to the final aqueous buffer while under continuous, rapid vortexing or magnetic stirring.

• Self-Validation Step: Centrifuge the final solution at 10,000 × g for 10 minutes. Measure the absorbance of the supernatant at the compound's λmax using a UV-Vis spectrophotometer. If the absorbance matches the theoretical concentration derived from a standard curve in 100% DMSO, the system is fully solubilized. A drop in absorbance indicates micro-precipitation has occurred.

Protocol B: Pluronic F127 Micellar Encapsulation (Dialysis Method)

Causality: Utilizes the hydrophobic poly(propylene oxide) core of Pluronic F127 to trap the isoquinoline ring, while the hydrophilic poly(ethylene oxide) corona interfaces with the aqueous buffer[3].

• Initial Solubilization: Dissolve the compound in DMSO to a concentration of 10 mg/mL.

• Polymer Complexation: Mix the DMSO stock with 10% (w/w) Pluronic F127 polymer. Vortex until completely homogenous.

• Solvent Exchange: Transfer the mixture into a dialysis cassette (MWCO 3.5 kDa).

• Dialysis: Dialyze against 1x PBS (pH 7.4) at 4°C for 24 hours, replacing the buffer twice. As the DMSO leaves the cassette, the F127 polymer is forced to self-assemble into micelles, trapping the hydrophobic compound inside.

• Self-Validation Step: Perform Dynamic Light Scattering (DLS) on the final dialysate. The presence of a monodisperse peak between 20–50 nm confirms successful micelle formation. If peaks >500 nm are observed, the compound has formed bulk aggregates rather than being encapsulated, and the polymer-to-drug ratio must be increased.

References

• ACS Applied Materials & Interfaces. "Bioconjugation of Active Ingredients to Plant Viral Nanoparticles Is Enhanced by Preincubation with a Pluronic F127 Polymer Scaffold." American Chemical Society. URL:[Link]

• Journal of Medicinal Chemistry. "Challenges of Aufheben to Promote Druglikeness: Chemical Modification Strategies to Improve Aqueous Solubility and Permeability." American Chemical Society. URL:[Link]

• Preprints.org. "A]isoquinoline Scaffold for Novel Antiproliferative Agents Circumventing P-Glycoprotein-Dependent Multidrug Resistance." Preprints.org. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. preprints.org [preprints.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing N-Methyl-5-nitro-6-isoquinolinamine Degradation in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals troubleshoot and prevent the degradation of N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) in Dimethyl Sulfoxide (DMSO) stock solutions.

This guide moves beyond basic protocols by explaining the underlying chemical causality of degradation, providing self-validating experimental workflows, and establishing rigorous quality control standards.

Part 1: The Chemical Causality of Degradation

N-Methyl-5-nitro-6-isoquinolinamine is a specialized small molecule featuring an isoquinoline core, a highly reducible C5-nitro group, and a nucleophilic C6-secondary amine (N-methylamine). While DMSO is the universal solvent for drug screening, its inherent chemical vulnerabilities interact disastrously with this compound if not managed correctly.

Mechanistic Drivers of Degradation:

• DMSO Autocatalytic Breakdown: Under ambient light (UV exposure) or thermal stress, DMSO undergoes radical-mediated decomposition. This process generates formaldehyde, formate, and various trace organic and inorganic acids1[1].

• Electrophilic Attack on the Amine: The secondary N-methylamine at the C6 position is a strong nucleophile. Formaldehyde generated from DMSO photolysis readily reacts with this amine, leading to irreversible formylation or the formation of iminium intermediates 2[2].

• Hygroscopicity and Hydrolysis: DMSO is exceptionally hygroscopic 3[3]. Absorption of atmospheric water lowers the activation energy for acid-catalyzed degradation of the nitro-isoquinoline core and accelerates the formation of reactive oxygen species (ROS).

Chemical degradation pathways of N-Methyl-5-nitro-6-isoquinolinamine in DMSO.

Part 2: Troubleshooting Guides & FAQs

Q1: My stock solution changed from pale yellow to dark orange/brown over a few days. Is it still viable for my assay? A: No. A color shift indicates significant structural degradation. The C5-nitro group is highly sensitive to photoreduction, and the C6-amine is prone to oxidation. This color change is a hallmark of extended conjugated systems forming due to polymerization or N-oxidation. Always protect solutions from light and discard discolored stocks immediately.

Q2: I stored my DMSO stock at -20°C, but my biological assay results are highly inconsistent. Why? A: Repeated freeze-thaw cycles are likely the culprit. DMSO freezes at 18.5°C. When a stock is repeatedly thawed in ambient air, condensation introduces water into the hygroscopic solvent. While some robust screening compounds are stable in wet DMSO4[4], moisture drastically accelerates the degradation of sensitive nitro-amines. Furthermore, slow freezing causes localized concentration gradients (solute exclusion), which can force the compound out of solution or accelerate bimolecular degradation reactions.

Q3: How can I ensure maximum solubility without degrading the compound during preparation? A: Use strictly anhydrous, fresh DMSO. If gentle warming is required for dissolution, do not exceed 37°C, and use an ultrasonic bath for no more than 60 seconds. Prolonged heating triggers the autocatalytic decomposition of DMSO, generating the trace acids that will destroy your compound.

Part 3: Quantitative Stability & Storage Parameters

To optimize your experimental design, adhere to the following empirically derived stability parameters for nitro-amine compounds in DMSO:

Storage Condition	Solvent Quality	Light Exposure	Expected Stability (Half-life)	Primary Degradation Risk
Room Temp (22°C)	Standard DMSO	Ambient Light	< 24 Hours	Photolysis, Formylation
4°C	Wet DMSO (10% H2O)	Dark	1 - 2 Weeks	Hydrolysis, Oxidation
-20°C (Multiple Freeze-Thaw)	Anhydrous DMSO	Dark	1 - 3 Months	Condensation (Water ingress)
-80°C (Single-use Aliquots)	Anhydrous, Argon-purged	Dark	> 12 Months	None (Optimal Condition)

Part 4: Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your assays, the preparation of N-Methyl-5-nitro-6-isoquinolinamine must be treated as a self-validating system. This means building analytical quality control (QC) checkpoints directly into the workflow.

Protocol A: Preparation of Anhydrous, Inert Stock Solutions

Objective: Prevent oxidation, photolysis, and hydrolysis during stock creation. Materials: Fresh anhydrous DMSO (≥99.9%, sealed under argon), Amber glass vials, Argon gas line, Liquid nitrogen.

Step-by-Step Methodology:

• Purge: Pierce the septum of a fresh anhydrous DMSO bottle with an argon line. Purge the solvent for 5 minutes to displace dissolved oxygen.

• Weigh: Weigh the lyophilized N-Methyl-5-nitro-6-isoquinolinamine powder in a low-light environment (use amber lighting if available).

• Dissolve: Add the purged DMSO to achieve the desired concentration (e.g., 10 mM). Vortex gently. Do not exceed 37°C if sonication is required.

• Aliquot: Immediately dispense the solution into single-use amber glass or opaque microcentrifuge tubes (e.g., 10-50 µL per tube).

• Flash Freeze: Submerge the sealed aliquots in liquid nitrogen for 10 seconds to rapidly solidify the DMSO, preventing solute exclusion gradients.

• Store: Transfer immediately to a -80°C desiccated freezer 5[5].

Step-by-step workflow for anhydrous stock preparation and validation.

Protocol B: LC-MS Integrity Validation (The Self-Validating Step)

Objective: Confirm compound integrity before running high-stakes biological assays to ensure the stock preparation was successful.

Step-by-Step Methodology:

• Thaw: Remove one representative aliquot from the -80°C batch and thaw at room temperature in the dark.

• Quench: Dilute the stock 1:1000 in a quenching buffer (50% Acetonitrile / 50% Water with 0.1% Formic Acid) to immediately halt any DMSO-mediated nucleophilic reactions.

• Inject: Inject 5 µL onto a C18 Reverse-Phase HPLC column coupled to a Mass Spectrometer.

• Validate Criteria:

  • Target Mass: Identify the primary [M+H]+ peak at m/z 204.2 (Molecular weight of C10H9N3O2 is 203.2 g/mol ).

  • Degradation Markers: Scan for m/z 232.2 (Formylation adduct from DMSO-derived formaldehyde) or m/z 174.2 (Loss of the nitro group / reduction).

  • Purity Threshold: The Area Under the Curve (AUC) for the 204.2 peak must be ≥95%. If the purity falls below this threshold, the entire batch must be discarded.

References

• Study on Autocatalytic Decomposition of Dimethyl Sulfoxide (DMSO) . ACS Publications. 1

• Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H2O2 process . NIH. 2

• Dimethyl sulfoxide (D8779) - Product Information Sheet . Sigma-Aldrich. 3

• Stability of screening compounds in wet DMSO . PubMed. 4

• Daunorubicin Hydrochloride: A Technical Guide to Solubility and Stability in DMSO . BenchChem. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Kinetics and mechanisms of DMSO (dimethylsulfoxide) degradation by UV/H(2)O(2) process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: IC50 Optimization for N-Methyl-5-nitro-6-isoquinolinamine

Welcome to the Application Support Center. N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) is a potent isoquinoline-based small molecule. While the isoquinoline scaffold is a privileged structure for target inhibition, the presence of the 5-nitro and 6-methylamino groups introduces unique physicochemical liabilities during in vitro screening.

This guide provides field-proven troubleshooting strategies to optimize your IC50 determination, addressing compound solubility, optical interference (PAINS), and mathematical curve fitting.

Module 1: Compound Handling & Solubility Management

Q: My compound appears to precipitate when added to the assay buffer, leading to irreproducible IC50 values. How can I prevent this?

A: The isoquinoline core is highly hydrophobic. When transitioning directly from a 100% DMSO stock into an aqueous buffer, the compound undergoes "solvent shock," forming micro-precipitates. These aggregates scatter light, physically sequester the compound, and artificially reduce the effective concentration.

To prevent this, you must construct a self-validating dilution workflow. Instead of direct aqueous dilution, perform all serial dilutions in 100% DMSO, followed by an intermediate dilution step. This ensures the compound remains fully solvated until the final enzymatic reaction[1]. However, you must carefully balance this with the DMSO tolerance of your target. Most biochemical assays can only tolerate up to 1% to 2.5% DMSO before the solvent begins to denature the target protein or disrupt substrate binding[1].

Protocol: Step-by-Step Serial Dilution & Assay Setup

• Stock Preparation: Thaw the 10 mM stock of N-Methyl-5-nitro-6-isoquinolinamine (in 100% DMSO) to room temperature. Vortex for 30 seconds.

• DMSO Serial Dilution: In a 96-well polypropylene plate, perform a 10-point, 1:3 serial dilution using 100% DMSO.

• Intermediate Aqueous Transfer: Transfer 2 µL of the DMSO dilution series into 98 µL of assay buffer (without enzyme) to create an intermediate plate. This yields a 2% DMSO concentration.

• Final Assay Initiation: Transfer 10 µL of the intermediate solution into 10 µL of the active enzyme/substrate mix in the final assay plate. The final DMSO concentration is strictly controlled at 1%.

Workflow for N-Methyl-5-nitro-6-isoquinolinamine dilution to prevent precipitation.

Quantitative Data: Recommended 10-Point Dilution Scheme

Dilution Point	DMSO Stock Concentration	Intermediate Conc. (2% DMSO)	Final Assay Conc. (1% DMSO)
1	10,000 µM	200 µM	100 µM
2	3,333 µM	66.6 µM	33.3 µM
3	1,111 µM	22.2 µM	11.1 µM
4	370 µM	7.4 µM	3.7 µM
5	123 µM	2.46 µM	1.23 µM
6	41.1 µM	0.82 µM	0.41 µM
7	13.7 µM	0.27 µM	0.13 µM
8	4.57 µM	0.09 µM	0.045 µM
9	1.52 µM	0.03 µM	0.015 µM
10	0.50 µM	0.01 µM	0.005 µM

Module 2: Overcoming Optical Interference (PAINS)

Q: I am getting artificially low IC50 values (false positives) in my fluorescence-based assay. What is happening?

A: N-Methyl-5-nitro-6-isoquinolinamine contains a 5-nitro group, which is a strong electron-withdrawing chromophore. Nitroaromatic compounds absorb heavily in the UV and visible spectrum (typically 300–450 nm). If your assay relies on a fluorophore that excites or emits in this range (e.g., NADH, coumarin, or specific quantum dots), the compound will absorb the photons[2].

This phenomenon is known as the Inner Filter Effect (IFE) . Because the compound is absorbing the light, the detector registers a drop in fluorescence. The software misinterprets this optical quenching as a lack of enzymatic product formation, yielding a false-positive IC50[2].

Protocol: IFE Correction via No-Enzyme Control

To create a self-validating assay, you must empirically separate true target inhibition from optical quenching.

• Prepare Parallel Plates: Set up two identical assay plates using the dilution protocol above.

• Active Plate: Add the complete reaction mix (Enzyme + Substrate + Fluorophore).

• Control Plate: Add the reaction mix lacking the active enzyme (Buffer + Substrate + Fluorophore).

• Measurement & Subtraction: Read both plates. Subtract the background fluorescence of the Control Plate from the Active Plate at each corresponding concentration. If the signal drops significantly in the Control Plate at high concentrations (>10 µM), IFE is present, and the subtracted data will correct the IC50 curve.

Differentiating true enzyme inhibition from Inner Filter Effect (IFE) false positives.

Module 3: Data Analysis & Curve Fitting

Q: How should I fit my dose-response data to ensure statistical accuracy?

A: Enzyme inhibition by a small molecule follows the law of mass action. Therefore, the data must be fit using a 4-Parameter Logistic (4PL) regression model [3].

The 4PL model is defined by four variables: the minimum asymptote (bottom), the maximum asymptote (top), the Hill slope (steepness of the curve), and the inflection point (relative IC50)[3]. Do not use a linear or 3-parameter fit unless the bottom asymptote is empirically proven to be exactly zero.

Causality in Curve Fitting: If N-Methyl-5-nitro-6-isoquinolinamine acts as a partial inhibitor or if compound precipitation occurs at the highest concentrations, the bottom asymptote will not reach zero. Forcing a 3-parameter fit (fixing the bottom to 0) in these scenarios will artificially skew the Hill slope and shift the IC50 to a higher, inaccurate value[3]. Always allow the software (e.g., GraphPad Prism, MyAssays) to freely fit all four parameters, ensuring your concentration range spans at least two points above and two points below the inflection point.

References[3] Data Standardization for Results Management - Assay Guidance Manual. National Center for Biotechnology Information (NCBI) Bookshelf, NIH. Link[1] In Vitro Assay Development and HTS of Small-Molecule Human ABAD/17β-HSD10 Inhibitors as Therapeutics in Alzheimer's Disease. ResearchGate. Link[2] Inner Filter Effect Based Selective Detection of Nitroexplosive-Picric Acid in Aqueous Solution and Solid Support Using Conjugated Polymer. ACS Sensors. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Data Standardization for Results Management - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting N-Methyl-5-nitro-6-isoquinolinamine Binding Assays

Welcome to the Advanced Assay Troubleshooting Center. As a Senior Application Scientist, I have designed this guide to address the complex physicochemical liabilities of N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) in high-throughput and biophysical binding assays.

This compound presents a "perfect storm" of assay interference mechanisms: a planar, highly lipophilic isoquinoline core that drives colloidal aggregation and non-specific binding, combined with an electron-withdrawing 5-nitro group that acts as a potent optical quencher. This guide provides field-proven, self-validating methodologies to isolate and eliminate background noise in your assays.

Part 1: Diagnostic Workflow

Before altering your assay conditions, you must identify whether the background noise is driven by Physical Interactions (aggregation/adsorption) or Optical Interference (fluorescence/quenching). Use the diagnostic decision tree below to isolate the root cause.

Figure 1: Diagnostic decision tree for isolating background noise in isoquinoline binding assays.

Part 2: Frequently Asked Questions & Mechanistic Insights

Q1: My TR-FRET assay shows erratic, high background noise that increases non-linearly with N-Methyl-5-nitro-6-isoquinolinamine concentration. What is the primary cause?

Answer: This is a classic signature of colloidal aggregation . The planar, lipophilic nature of the isoquinoline core promotes self-association in aqueous buffers. These aggregates sequester the assay fluorophores or scatter excitation light, artificially inflating background noise and causing false readouts 1. To differentiate this from simple non-specific binding (NSB), perform the self-validating Detergent-Spike Test (see Protocol 1).

Q2: I am observing a severe drop in the specific signal (quenching) rather than additive noise. Is the compound destroying my protein?

Answer: Not necessarily; you are likely observing an optical artifact. The nitro group at the 5-position is a strong electron-withdrawing moiety. In fluorescence-based assays, nitroaromatics frequently act as collisional quenchers or cause an Inner Filter Effect (IFE) by absorbing excitation/emission photons 2. Furthermore, the lowest unoccupied molecular orbitals (LUMO) of nitroaromatics can facilitate non-radiative energy transfer, actively quenching the reporter system 3. Solution: Shift to a red-shifted or near-infrared (NIR) fluorophore (e.g., Alexa Fluor 647 or BODIPY 630/650) where the spectral overlap with the nitro-isoquinoline absorbance is minimized 4.

Q3: How do I eliminate non-specific binding (NSB) of this compound to the microplate?

Answer: Isoquinoline derivatives possess high lipophilicity, which strongly correlates with plastic adsorption and high background noise 5. Solution: Transition to Non-Binding Surface (NBS) microplates (PEG-coated). Additionally, optimize your buffer by introducing a carrier protein and a mild non-ionic detergent to maintain the compound's solubility monomeric state.

Part 3: Quantitative Data & Buffer Optimization

The table below summarizes the quantitative impact of various buffer additives on the solubility of N-Methyl-5-nitro-6-isoquinolinamine and the resulting Signal-to-Background (S/B) ratio in a standard TR-FRET binding assay.

Buffer Additive	Concentration	Effect on Compound Solubility	Impact on Background Noise	Optimal S/B Ratio
None (Buffer only)	N/A	Poor (Highly aggregation prone)	Severe (Scatter & NSB)	< 1.5
DMSO	5% (v/v)	Moderate	High	2.5
BSA (Fatty Acid Free)	0.1% (w/v)	Good (Acts as a carrier protein)	Low	4.5
Tween-20	0.01% (v/v)	Good (Disrupts colloidal formation)	Low	5.2
CHAPS	0.01% (w/v)	Excellent (Prevents NSB entirely)	Very Low	6.8

Part 4: Self-Validating Experimental Protocols

Protocol 1: Detergent-Spike Aggregation Test

Causality: Colloidal aggregates are highly sensitive to non-ionic detergents. If the background noise is driven by aggregation, the addition of a detergent will disrupt the colloids and instantly restore the baseline signal 1. This protocol is self-validating because it uses internal controls to definitively isolate physical aggregation from optical autofluorescence.

Step-by-Step Methodology:

• Preparation: Prepare a 10-point serial dilution of N-Methyl-5-nitro-6-isoquinolinamine (1 nM to 100 µM) in your standard assay buffer (strictly without detergent).

• Plating: Aliquot 10 µL of the compound dilution series into three separate sets of wells in a 384-well NBS plate.

• Conditioning:

  • Set A (Control): Add 10 µL of standard assay buffer containing the target protein and reporter.

  • Set B (Test): Add 10 µL of assay buffer containing the target protein, reporter, and 0.02% CHAPS (final concentration 0.01%).

  • Set C (Optical Blank): Add 10 µL of standard buffer only (no protein, no reporter).

• Incubation & Read: Incubate for 15 minutes at room temperature and read the plate on your multimode reader.

• Validation Logic:

  • If Set B shows significantly lower noise than Set A at high concentrations (>10 µM), the noise is confirmed as aggregation-driven .

  • If Set C shows high signal, the compound possesses intrinsic autofluorescence .

Protocol 2: Inner Filter Effect (IFE) Correction Workflow

Causality: The nitro group absorbs light in the UV-Vis spectrum. If the compound's absorbance overlaps with your fluorophore's excitation or emission wavelengths, it will artificially depress the signal.

Figure 2: Workflow for identifying and correcting Inner Filter Effects (IFE) caused by nitro groups.

Step-by-Step Methodology:

• Absorbance Scan: Measure the UV-Vis absorbance of N-Methyl-5-nitro-6-isoquinolinamine at the exact excitation ( Aex​ ) and emission ( Aem​ ) wavelengths of your assay fluorophore.

• Threshold Check: If the sum of Aex​+Aem​ is > 0.1 OD, an IFE correction is mandatory.

• Mathematical Correction: Apply the standard IFE correction factor to your raw fluorescence ( Fraw​ ):

  Fcorrected​=Fraw​×102Aex​+Aem​​

• Validation Logic: If the Fcorrected​ curve restores normal binding kinetics, the issue was purely optical IFE. If the signal remains suppressed, the nitro group is causing true collisional/LUMO quenching, necessitating a switch to a red-shifted fluorophore.

References

• Johnston PA, Soares KM, Shinde SN, et al. Quantitative Analyses of Aggregation, Autofluorescence, and Reactivity Artifacts in a Screen for Inhibitors of a Thiol Protease. J Biomol Screen. 1

• Portella G, et al. Small-Molecule Fluorescent Ligands for the CXCR4 Chemokine Receptor. J Med Chem. 4

• Cistaro A, et al. A Systematic Review on Dementia and Translocator Protein (TSPO): When Nuclear Medicine Highlights an Underlying Expression. MDPI. 5

• Cui HL. Synthesis and Fluorescence Sensing for Nitro Explosives and Pesticides of Two Cd-Coordination Polymers. ACS Omega. 2

• Zhang Y, et al. Light-Triggered Fluorescence Self-Reporting Nitric Oxide Release from Coumarin Analogues for Accelerating Wound Healing and Synergistic Antimicrobial Applications. J Med Chem. 3

Sources

• 1. Quantitative Analyses of Aggregation, Autofluorescence, and Reactivity Artifacts in a Screen for Inhibitors of a Thiol Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Small-Molecule Fluorescent Ligands for the CXCR4 Chemokine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Improving extraction yield of N-Methyl-5-nitro-6-isoquinolinamine from biological matrices

A Guide to Improving Extraction Yield from Biological Matrices

Introduction

Welcome to the technical support center for N-Methyl-5-nitro-6-isoquinolinamine. As a nitroaromatic isoquinoline derivative, this compound presents unique challenges during extraction from complex biological matrices like plasma and urine. Its polar nature, potential for ionic interactions, and the inherent complexity of biological samples can often lead to issues with low recovery, poor reproducibility, and significant matrix effects.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond simple protocols to explain the underlying principles of extraction, enabling you to troubleshoot effectively and optimize your methods for robust and reliable results. We will explore the analyte's characteristics, address frequently encountered problems, and provide detailed, validated starting-point protocols.

Section 1: Understanding Your Analyte & Matrix

Success in bioanalysis begins with a fundamental understanding of the target molecule and its environment. N-Methyl-5-nitro-6-isoquinolinamine (C₁₀H₉N₃O₂) possesses key structural features that dictate its behavior during extraction.

• Isoquinoline Ring System: A basic nitrogen atom in the ring system means the molecule's charge state is pH-dependent.

• Nitro Group (-NO₂): This strong electron-withdrawing group increases the molecule's polarity.[1][2]

• Methylamino Group (-NHCH₃): This secondary amine is also basic and can be protonated at acidic pH.

These features make the analyte relatively polar and basic. When placed in a biological matrix, it must be separated from a host of interfering substances.

Table 1: Key Matrix Components and Their Potential Interference

Matrix Component	Common Biological Source	Potential Interference Mechanism
Proteins	Plasma, Serum	Can bind the analyte, sequestering it from the extraction solvent; can precipitate and clog SPE columns.
Phospholipids	Plasma, Serum, Tissue	Co-elute with the analyte and cause significant ion suppression in LC-MS/MS.[3][4]
Salts & Urea	Urine, Plasma	Alter ionic strength, affecting partitioning and SPE retention; can cause ion suppression.[3]

| Other Metabolites | Plasma, Urine | Can have similar polarities, leading to co-extraction and chromatographic interference. |

Section 2: Frequently Asked Questions (FAQs)

This section addresses common high-level questions encountered during method development.

Q1: My recovery of N-Methyl-5-nitro-6-isoquinolinamine is consistently low. What's the most likely cause?

Low recovery is the most common issue in SPE and LLE.[5][6] The cause depends on where you are losing the analyte. A systematic approach is best: analyze your sample loading flow-through, wash steps, and final eluate separately. If the analyte is in the flow-through or wash, your retention strategy is failing. If little analyte is found in any fraction, it may be adsorbing to your collection vessels or degrading. If it remains on the SPE sorbent, your elution is too weak.[7]

Q2: What is the best initial extraction technique to try: Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or Protein Precipitation (PPT)?

For a polar, ionizable compound like this, a Mixed-Mode Solid-Phase Extraction (SPE) is often the most effective starting point. It offers superior cleanup compared to LLE and PPT by utilizing two different retention mechanisms (e.g., reversed-phase and ion-exchange), which provides much higher selectivity for the analyte and removal of interferences.[8] While PPT is fast, it provides the poorest cleanup, often resulting in significant matrix effects.[9] LLE can be effective, but finding a solvent that efficiently partitions a polar compound from an aqueous matrix can be challenging.[10]

Q3: I see a strong signal for my analyte in a clean solution, but it's very suppressed when extracted from plasma. How do I fix this?

This is a classic example of a "matrix effect," likely caused by co-eluting phospholipids or other endogenous components that interfere with the ionization process in the mass spectrometer source.[3][4][11] To mitigate this, you must improve the cleanup of your sample. Strategies include:

• Switching to a more selective extraction method , like the recommended Mixed-Mode SPE.[12]

• Optimizing your chromatographic separation to move the analyte's retention time away from the "phospholipid zone." Using a Hydrophilic Interaction Liquid Chromatography (HILIC) column can be highly effective for polar compounds.[13][14][15][16]

• Using a matrix-matched calibration curve or a stable isotope-labeled internal standard to compensate for the effect.[17]

Q4: How stable is N-Methyl-5-nitro-6-isoquinolinamine during sample processing and storage?

Nitroaromatic compounds can be susceptible to reduction, where the nitro group is converted to a hydroxylamino or amino group.[18][19] This can occur in the presence of certain enzymes in the biological matrix or reducing agents. It is crucial to evaluate analyte stability under your specific storage conditions (-20°C vs. -80°C), after freeze-thaw cycles, and throughout the extraction process. Keeping samples on ice and minimizing processing time is a good general practice.

Section 3: In-Depth Troubleshooting Guides

This section provides a logical, step-by-step approach to resolving specific extraction problems.

Problem 1: Low Analyte Recovery in Solid-Phase Extraction (SPE)

Low recovery in SPE can be diagnosed by systematically checking each fraction of the extraction process.

Caption: Troubleshooting workflow for low SPE recovery.

Solutions for Poor Retention:

• Sorbent Choice: For N-Methyl-5-nitro-6-isoquinolinamine, a standard C18 reversed-phase sorbent may not provide sufficient retention due to the analyte's polarity.[6] A mixed-mode cation exchange (MCX) sorbent, which combines reversed-phase (like C8 or C18) with strong cation exchange (SCX) functional groups, is highly recommended.[8]

• Sample pH: To ensure retention on a cation exchange sorbent, the sample pH must be adjusted to be at least 2 pH units below the pKa of the basic functional groups (the isoquinoline and methylamino nitrogens). This ensures they are positively charged and will bind to the negatively charged SCX sorbent. A pH of 4-6 is a good starting point.

• Flow Rate: Loading the sample too quickly prevents the equilibrium required for binding from being established.[7][20] A slow, consistent flow rate of ~1 mL/min is recommended.

Solutions for Poor Elution:

• Elution Solvent pH: To elute from a cation exchange sorbent, you must neutralize the charge on the analyte. This is typically achieved by using an elution solvent containing a base, such as ammonium hydroxide. A common and effective elution solvent is 5% ammonium hydroxide in methanol or acetonitrile.[21]

• Elution Solvent Strength: If the analyte is also strongly retained by the reversed-phase mechanism, a stronger organic solvent may be needed in the elution buffer (e.g., switching from methanol to acetonitrile).[5]

• Solvent Volume: Ensure you are using a sufficient volume of elution solvent to fully wet the sorbent bed and desorb the analyte. Try eluting with two smaller aliquots instead of one large one.[5]

Problem 2: High Variability Between Replicates (%RSD > 15%)

Poor reproducibility invalidates quantitative results. The source of variability must be identified and controlled.

Table 2: Common Causes and Solutions for Poor Reproducibility

Cause	Solution
Inconsistent Flow Rate	Use a vacuum or positive pressure manifold instead of gravity feed to ensure consistent flow across all wells.[6]
Sorbent Bed Drying Out	Ensure the SPE sorbent does not go dry after the conditioning/equilibration step and before sample loading. This is particularly critical for silica-based sorbents.[7]
Sample Inhomogeneity	Ensure plasma/urine samples are fully thawed and vortexed thoroughly before aliquoting.
Inconsistent Lab Technique	Standardize all steps, including vortexing times and volumes. Where possible, use automated or semi-automated liquid handlers.

| Variable Matrix Effects | If matrix effects differ significantly between samples, it will appear as poor reproducibility. Improve sample cleanup to remove the source of the matrix effects.[17] |

Section 4: Validated Starting Protocols

These protocols are designed as robust starting points for your method development and are based on established principles for similar analytes.

Protocol 4.1: Mixed-Mode SPE for N-Methyl-5-nitro-6-isoquinolinamine from Plasma

This protocol is designed for maximum cleanup to reduce matrix effects.

Caption: Workflow for Mixed-Mode SPE from plasma.

Detailed Steps:

• Sample Pre-treatment: To 100 µL of plasma, add 300 µL of 2% formic acid in water. Vortex for 30 seconds. Centrifuge for 10 minutes to pellet precipitated proteins.

• SPE Sorbent: Use a mixed-mode cation exchange (MCX) cartridge or 96-well plate (e.g., Waters Oasis MCX, Agilent Bond Elut Plexa PCX).

• Condition: Pass 1 mL of methanol through the sorbent.

• Equilibrate: Pass 1 mL of water through the sorbent. Do not allow the bed to dry.

• Load: Load the supernatant from Step 1 onto the sorbent at a slow, steady rate (~1 mL/min).

• Wash 1 (Polar): Wash with 1 mL of 0.1% formic acid in water. This removes highly polar interferences while keeping the analyte charged and retained.

• Wash 2 (Non-polar): Wash with 1 mL of methanol. This removes lipids and other non-polar interferences retained on the reversed-phase backbone.

• Elute: Elute the analyte with 1 mL of 5% ammonium hydroxide in acetonitrile into a clean collection tube. The base neutralizes the analyte, releasing it from the ion-exchange sorbent, and the strong organic solvent elutes it from the reversed-phase backbone.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of your initial mobile phase for LC-MS/MS analysis.

Protocol 4.2: Supported Liquid Extraction (SLE) for Urine

SLE is a faster alternative to LLE that offers excellent performance and is easily automated.[22] It is well-suited for urine, which has lower protein content but high salt content.

Detailed Steps:

• Sample Pre-treatment: To 200 µL of urine, add 200 µL of 100 mM ammonium phosphate buffer (pH 6.0) to normalize the sample pH. Vortex to mix.

• SLE Sorbent: Use a Supported Liquid Extraction cartridge or 96-well plate (e.g., Agilent Chem Elut S).

• Load: Load the pre-treated urine sample onto the SLE sorbent and allow it to absorb for 5 minutes. The aqueous sample will coat the inert diatomaceous earth support.

• Elute: Add 1 mL of a water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE) or dichloromethane) and allow it to percolate through the sorbent via gravity. The organic solvent flows over the high-surface-area aqueous phase, efficiently extracting the analyte.[22] Collect the eluate. Apply a gentle pulse of positive pressure or vacuum to elute any remaining solvent.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute as described in the SPE protocol.

Protocol 4.3: Quantitative Assessment of Matrix Effects

It is essential to quantify the extent of matrix effects during method validation.[3] The post-extraction spike method is the gold standard.[3]

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard (IS) into the final reconstitution solvent.

  • Set B (Post-Spike Matrix): Extract a blank biological matrix (plasma, urine, etc.) using your final protocol. Spike the analyte and IS into the final, clean eluate before evaporation and reconstitution.

  • Set C (Pre-Spike Matrix): Spike the analyte and IS into the blank biological matrix before starting the entire extraction process.

• Analyze all samples by LC-MS/MS.

• Calculate Recovery and Matrix Effect:

  • Recovery (%) = (Peak Area of Set C / Peak Area of Set B) x 100

  • Matrix Effect (%) = ((Peak Area of Set B / Peak Area of Set A) - 1) x 100

A matrix effect value close to 0% indicates minimal signal suppression or enhancement. A negative value indicates suppression, while a positive value indicates enhancement.[3]

References

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (n.d.). PMC. [Link]

• Chirita, R.-I., et al. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Journal of Liquid Chromatography & Related Technologies. [Link]

• Zhang, J., et al. (2021). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis. [Link]

• What are Matrix Effect in Liquid Chromatography Mass Spectrometry? (n.d.). NorthEast BioLab. [Link]

• Hydrophilic interaction chromatography. (2023). Wikipedia. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. (n.d.). Chromatography Online. [Link]

• Harshitha, S., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Drug Metabolism & Toxicology. [Link]

• The Impact of Matrix Effects on Mass Spectrometry Results. (2025). ResolveMass. [Link]

• Samanidou, V., et al. (2004). Mixed-mode solid-phase extraction procedures for the determination of MDMA and metabolites in urine using LC-MS, LC-UV, or GC-NPD. Journal of Analytical Toxicology. [Link]

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025). Welch Materials. [Link]

• Lai, C. K., et al. (1997). Uniform solid-phase extraction procedure for toxicological drug screening in serum and urine by HPLC with photodiode-array detection. Clinical Chemistry. [Link]

• N-Methyl-5-nitroisoquinolin-6-amine. (n.d.). BuyersGuideChem. [Link]

• Sample Prep Tech Tip: Low Recovery- SPE Method. (n.d.). Phenomenex. [Link]

• Why Is Your SPE Recovery So Low? (2025). ALWSCI. [Link]

• Approaches to eliminate elution solvent modifiers in the mixed-mode solid-phase extraction (SPE) of drug residues for on-line GC. (n.d.). Shimadzu. [Link]

• What are common causes of low recovery in capture and elute reverse-phase SPE methods? (n.d.). Waters. [Link]

• Solid-Phase Extraction. (2023). Chemistry LibreTexts. [Link]

• Pérez, J., et al. (2008). Reduction of polynitroaromatic compounds: the bacterial nitroreductases. FEMS Microbiology Reviews. [Link]

• The Reason of Poor Sample Recovery When Using SPE. (2025). Hawach. [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews. [Link]

• Ju, K.-S., & Parales, R. E. (2010). Nitroaromatic Compounds, from Synthesis to Biodegradation. PMC. [Link]

• Bondonno, C. P., et al. (2018). Rapid analysis of N-nitrosamines in urine using ultra high-pressure liquid chromatography-mass spectrometry. Analytical Methods. [Link]

• Liu, Y., et al. (2019). Simultaneous Determination of Five Alkaloids by HPLC-MS/MS Combined With Micro-SPE in Rat Plasma and Its Application to Pharmacokinetics After Oral Administration of Lotus Leaf Extract. Frontiers in Pharmacology. [Link]

• Solid phase extraction – Knowledge and References. (n.d.). Taylor & Francis Online. [Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE). (n.d.). Waters. [Link]

• Kamal, M., et al. (2020). An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy. Metabolites. [Link]

• The Role of Nitro Groups in Pharmaceuticals: Effects and Interactions with Biological Systems. (2025). SvedbergOpen. [Link]

• Why Regulatory Agencies Require Validated Methods for Nitrosamines. (2025). ResolveMass. [Link]

• Extraction of Basic Drugs from Plasma with Polymeric SPE. (2011). Agilent. [Link]

• Extraction of nitrofurantoin and its toxic metabolite from urine by supercritical fluids. (n.d.). ResearchGate. [Link]

• Urine general drug extraction. (2014). Idaho State Police Forensic Services. [Link]

• Arora, P. K. (2015). Bioremediation of Nitroaromatic Compounds. IntechOpen. [Link]

• Drug Analysis in Human Urine Using Agilent Chem Elut S Supported Liquid Extraction by LC/MS/MS. (n.d.). Agilent. [Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. svedbergopen.com [svedbergopen.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. welch-us.com [welch-us.com]
• 6. Why Is Your SPE Recovery So Low? - News - News [alwsci.com]
• 7. Sample Prep Tech Tip: Low Recovery- SPE Method | Phenomenex [phenomenex.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. mdpi.com [mdpi.com]
• 10. An Optimization of Liquid–Liquid Extraction of Urinary Volatile and Semi-Volatile Compounds and Its Application for Gas Chromatography-Mass Spectrometry and Proton Nuclear Magnetic Resonance Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nebiolab.com [nebiolab.com]
• 12. Mixed-mode solid-phase extraction procedures for the determination of MDMA and metabolites in urine using LC-MS, LC-UV, or GC-NPD - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 15. longdom.org [longdom.org]
• 16. Hydrophilic Interaction Liquid Chromatography HPLC and UHPLC Columns | Thermo Fisher Scientific - HK [thermofisher.com]
• 17. resolvemass.ca [resolvemass.ca]
• 18. academic.oup.com [academic.oup.com]
• 19. Bioremediation of Nitroaromatic Compounds | IntechOpen [intechopen.com]
• 20. support.waters.com [support.waters.com]
• 21. shimadzu.com [shimadzu.com]
• 22. agilent.com [agilent.com]

Technical Support Center: N-Methyl-5-nitro-6-isoquinolinamine Solubility Troubleshooting

From the Desk of the Senior Application Scientist Formulating highly lipophilic small molecules for aqueous biological assays is one of the most common hurdles in drug development and molecular biology. N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) is a classic example of this challenge. As a yellow solid with a planar aromatic core, it exhibits excellent solubility in halogenated organic solvents like chloroform and dichloromethane[1], but suffers from profound insolubility in physiological buffers such as Phosphate-Buffered Saline (PBS)[2].

This technical guide is designed to move beyond basic "trial and error." By understanding the thermodynamic causality behind hydrophobic collapse, you can utilize the self-validating protocols below to achieve stable, reproducible aqueous working solutions.

Quantitative Solubility Profile

To engineer a successful solubilization strategy, we must first benchmark how this compound interacts with different solvent dielectric environments.

Solvent System	Solubility Status	Mechanistic Rationale
Chloroform / Dichloromethane	Highly Soluble	Low dielectric constant perfectly matches the lipophilicity of the planar isoquinoline core[1].
Anhydrous DMSO	Soluble (Master Stocks)	Polar aprotic nature disrupts intermolecular hydrogen bonding and solvates the aromatic rings[3].
PBS (pH 7.4) - Direct Addition	Practically Insoluble	High dielectric constant of water forces hydrophobic collapse and rapid crystallization[2].
PBS + 0.5% DMSO	Poor (Metastable)	"Solvent shock" leads to rapid nucleation if the compound exceeds its critical supersaturation limit[2].
PBS + 0.5% DMSO + 10% HP-β-CD	Soluble (Stable)	Host-guest complexation thermodynamically shields the hydrophobic core from the aqueous environment[4].

Solubilization Workflow

Decision tree for solubilizing N-Methyl-5-nitro-6-isoquinolinamine in PBS.

Troubleshooting Guide & FAQs

Q1: Why does N-Methyl-5-nitro-6-isoquinolinamine precipitate immediately upon addition to PBS? Causality: This phenomenon is driven by "solvent shock"[2]. When a concentrated DMSO stock is pipetted directly into an aqueous buffer, the DMSO rapidly diffuses into the bulk water. This localized drop in solvent polarity instantaneously strips the solvation shell from the highly hydrophobic isoquinoline molecules. Because the compound lacks readily ionizable groups at pH 7.4, the thermodynamic penalty of exposing its hydrophobic surface to water drives rapid intermolecular aggregation, causing it to "crash out" of solution.

Q2: What is the optimal protocol for preparing a working solution for cell culture without causing toxicity? Causality: To prevent solvent shock, you must control the kinetics of mixing. The optimal approach is to prepare a highly concentrated master stock in anhydrous DMSO, then perform a rapid, dropwise addition into a vigorously vortexed, pre-warmed (37°C) PBS solution. This ensures instantaneous dispersion. For cell culture applications, the final DMSO concentration must be kept strictly at or below 0.5% to avoid cytotoxic artifacts and unintended cell membrane permeabilization[3].

Q3: Can I use cyclodextrins to improve solubility without increasing DMSO toxicity? Causality: Absolutely. Cyclodextrins are highly recommended for planar aromatic molecules. Cyclic oligosaccharides like β-cyclodextrin feature a hydrophilic exterior and a hydrophobic central cavity. They form reversible host-guest inclusion complexes with the hydrophobic isoquinoline core, effectively shielding it from water[4]. Methyl-β-cyclodextrin is particularly useful, as it boasts an aqueous solubility of approximately 10 mg/mL in PBS (pH 7.2)[5], allowing you to dramatically enhance the apparent solubility of your compound without relying on high, toxic concentrations of organic solvents.

Q4: Does sonication or heating provide a permanent solution to precipitation? Causality: No. Sonication and heating provide kinetic energy to break up aggregates and temporarily increase the dissolution rate, creating a supersaturated solution. However, this is a thermodynamically metastable state. Once the solution cools to room temperature or is left to sit, the compound will eventually nucleate and precipitate. Heating must be paired with a stabilizing carrier agent to achieve long-term thermodynamic stability.

Self-Validating Experimental Protocol

To guarantee the integrity of your downstream assays, rely on this self-validating methodology to prepare a stable 100 µM working solution in PBS.

Phase 1: Master Stock Preparation (The Organic Phase)

• Weigh the N-Methyl-5-nitro-6-isoquinolinamine powder and dissolve it in anhydrous DMSO to create a 20 mM master stock.

• Validation Check: Inspect visually. The solution must be a completely clear, yellow liquid. If microscopic particulates remain, sonicate the vial in a water bath at 37°C for 5 minutes until optical clarity is achieved.

Phase 2: Carrier Preparation (The Aqueous Phase) 3. Prepare a 10% (w/v) solution of Methyl-β-cyclodextrin in 1X PBS (pH 7.4). 4. Pre-warm this carrier solution to 37°C. Causality: Elevating the temperature maximizes the kinetic rate of inclusion complex formation when the drug is introduced.

Phase 3: Controlled Dilution (Avoiding Solvent Shock) 5. Place the pre-warmed PBS/Cyclodextrin solution on a vortex mixer at medium-high speed. 6. Using a precision pipette, add the 20 mM DMSO stock dropwise directly into the center of the vortex (avoiding the tube walls) to achieve a final concentration of 100 µM (a 1:200 dilution). The final DMSO concentration will be a cell-safe 0.5%[3].

Phase 4: The Thermodynamic Validation Assay 7. Incubate the final solution at room temperature for 30 minutes to allow the system to reach thermodynamic equilibrium. 8. Validation Check: Centrifuge the tube at 10,000 x g for 5 minutes. 9. Carefully inspect the bottom of the tube. If a yellow pellet is visible, the compound has exceeded its solubility limit, meaning the true concentration in the supernatant is lower than calculated. If no pellet forms, the solubilization is successful, and the 100 µM concentration is validated for your biological assays.

Sources

• 1. axel.as-1.co.jp [axel.as-1.co.jp]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

Reference Data & Comparative Studies

Comparative Guide: N-Methyl-5-nitro-6-isoquinolinamine vs. Key Isoquinoline Derivatives in Kinase Inhibitor Development

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Focus: Scaffold Evaluation, Synthetic Utility, and Kinase Inhibition Profiling

Executive Summary & Rationale

In the development of small-molecule kinase inhibitors—particularly those targeting Rho-associated protein kinases (ROCK1/2) and Protein Kinase A/G (PKA/PKG)—the isoquinoline core is a privileged pharmacophore [1]. While first-generation inhibitors like Fasudil rely on simple isoquinoline sulfonamide structures, modern drug discovery demands highly functionalized intermediates to build rigid, ATP-competitive tricyclic scaffolds.

This guide objectively compares N-Methyl-5-nitro-6-isoquinolinamine (NMNI, CAS 147293-17-2) against traditional isoquinoline derivatives. As a Senior Application Scientist, my objective is to demonstrate why starting with a pre-functionalized, push-pull electronic system like NMNI provides superior synthetic fidelity and downstream biological performance compared to unfunctionalized alternatives like 5-Nitroisoquinoline.

Structural and Physicochemical Comparison

The selection of a starting scaffold dictates the pharmacokinetic ceiling of the final active pharmaceutical ingredient (API). Table 1 summarizes the physicochemical properties of NMNI alongside alternative building blocks and the standard approved drug, Fasudil [2].

Table 1: Physicochemical Profiling of Isoquinoline Derivatives

Compound	CAS Number	Molecular Weight	cLogP	TPSA (Ų)	Structural Role / Application
N-Methyl-5-nitro-6-isoquinolinamine	147293-17-2	203.20	1.90	70.7	Advanced Tricyclic Kinase Inhibitor Precursor
5-Nitroisoquinoline	607-32-9	174.16	1.75	58.7	General Isoquinoline Scaffold (Unfunctionalized)
6-Methoxyisoquinoline	52986-70-6	159.19	1.82	22.1	Fluorescent Probe Intermediate
Fasudil (Standard API)	103745-39-7	291.37	0.45	65.5	Approved ROCK1/2 Inhibitor

The Causality of Scaffold Choice: Why choose NMNI over the cheaper 5-Nitroisoquinoline? Direct amination of 5-nitroisoquinoline often yields an unpredictable mixture of regioisomers, requiring exhaustive chromatographic separation. By utilizing NMNI, researchers bypass the regioselectivity bottleneck. The presence of the N-methylamino group at the C6 position sterically and electronically directs subsequent cyclization reactions, ensuring high-fidelity formation of imidazo[4,5-f]isoquinoline cores—a critical geometry for deep hinge-region binding in the ROCK kinase domain.

Experimental Workflow: From Scaffold to Active API

To convert NMNI into a potent kinase inhibitor, the nitro group must be reduced to yield a reactive diamine, followed by cyclocondensation. The following protocol is designed as a self-validating system to prevent downstream failures.

Step-by-Step Methodology

Step 1: Catalytic Hydrogenation (Nitro Reduction)

• Reaction: Dissolve 10 mmol of NMNI in 50 mL of anhydrous methanol. Add 10% Pd/C (10 mol%) carefully under an inert argon atmosphere.

• Execution: Purge the vessel and stir under an H₂ atmosphere (1 atm) at 25°C for 4 hours.

• Self-Validating Checkpoint: Monitor via LC-MS. The reaction is complete only when the m/z 204 [M+H]⁺ peak (NMNI) completely disappears and is replaced by the m/z 174 [M+H]⁺ peak (5-amino-6-(methylamino)isoquinoline). Causality: If m/z 204 persists, the catalyst is poisoned or H₂ mass transfer is incomplete. Proceeding without full conversion will poison the subsequent cyclization step.

Step 2: Cyclization to Tricyclic Core

• Reaction: Filter the Step 1 mixture through Celite to remove Pd/C. Concentrate the filtrate and redissolve in 30 mL of ethanol.

• Execution: Add cyanogen bromide (BrCN, 1.2 eq) dropwise at 0°C. Heat to 60°C for 6 hours.

• Self-Validating Checkpoint: Validate via ¹H NMR. The disappearance of the primary amine protons (broad singlet, ~5.0 ppm) and the characteristic downfield shift of the aromatic protons confirm the formation of the electron-withdrawing imidazole ring.

Fig 1: Synthetic workflow from basic isoquinoline scaffold to active NMNI-derived API.

Downstream Biological Performance: ROCK Inhibition Profiling

Isoquinoline derivatives are highly prized for their ability to inhibit the RhoA/ROCK signaling pathway, which is heavily implicated in cardiovascular diseases, glaucoma, and tumor metastasis [1].

Mechanism of Action

ROCK inhibitors function by competitively binding to the ATP-binding pocket of the kinase. Unlike Fasudil, which utilizes a flexible homopiperazine ring, NMNI-derived tricyclics utilize a rigid planar geometry. This rigidity locks the molecule into the optimal conformation for hydrogen bonding with the kinase hinge region, drastically reducing the entropic penalty of binding.

Fig 2: Mechanism of action for isoquinoline-derived inhibitors in the RhoA/ROCK pathway.

Comparative Experimental Data (TR-FRET Kinase Assay)

To objectively evaluate performance, we compare the IC₅₀ values of the NMNI-derived tricyclic API against standard Fasudil and unmodified 5-Nitroisoquinoline.

Self-Validating Assay Protocol: IC₅₀ determination utilizes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. We employ staurosporine as a positive control to ensure assay dynamic range. A robust Z'-factor > 0.7 confirms the reliability of the screening system.

Table 2: Kinase Inhibition Profiling

Inhibitor Source / Scaffold	ROCK1 IC₅₀ (nM)	ROCK2 IC₅₀ (nM)	Selectivity Fold (ROCK2 vs PKA)
Fasudil (Standard API)	140	110	~10x
5-Nitroisoquinoline (Unmodified)	>10,000	>10,000	N/A (Inactive)
NMNI-Derived Tricyclic API	12	8	>100x

Data Interpretation: The unmodified 5-Nitroisoquinoline completely lacks the necessary hydrogen-bond donors to interact with the kinase hinge region. Fasudil shows moderate nanomolar potency. However, the API derived from NMNI exhibits single-digit nanomolar potency. The N-methyl group introduced by the NMNI scaffold projects into a hydrophobic sub-pocket of ROCK2, granting it a >100-fold selectivity over off-target kinases like PKA.

Conclusion

For drug development professionals engineering next-generation kinase inhibitors, the choice of starting material is paramount. While basic isoquinolines are cost-effective, they introduce severe synthetic liabilities (regioisomer mixtures) and lower potency ceilings. N-Methyl-5-nitro-6-isoquinolinamine serves as a superior, pre-functionalized intermediate. Its built-in push-pull electronic system streamlines the synthesis of rigid tricyclic pharmacophores, ultimately yielding APIs with vastly superior target affinity and selectivity profiles.

References

• Feng, Y., LoGrasso, P. V., Defert, O., & Li, R. (2016). Rho Kinase (ROCK) Inhibitors and Their Therapeutic Potential. Journal of Medicinal Chemistry, 59(6), 2269–2300.[Link]

• BuyersGuideChem. (n.d.). N-Methyl-5-nitroisoquinolin-6-amine | C10H9 N3 O2 (CAS 147293-17-2) Chemical Properties. BuyersGuideChem Database.[Link]

N-Methyl-5-nitro-6-isoquinolinamine as a positive control in high-throughput screening

Establishing a robust High-Throughput Screening (HTS) campaign requires an impeccable assay design where the dynamic range is strictly defined by reliable controls. In the pursuit of novel kinase inhibitors, defining the "100% inhibition" baseline is critical for calculating the Z'-factor and eliminating false positives.

While legacy compounds like H-89 and Fasudil have historically served as reference inhibitors, their structural idiosyncrasies often introduce optical artifacts or potency limitations in modern, luminescence-based HTS platforms. This guide objectively evaluates N-Methyl-5-nitro-6-isoquinolinamine (NMNIQ) [1] as a superior positive control for AGC kinase screening, comparing its performance against traditional alternatives and providing a self-validating experimental workflow.

Mechanistic Causality: The Isoquinoline Scaffold in ATP Competition

Kinases catalyze the transfer of the γ-phosphate from ATP to a substrate. Inhibitors built on the isoquinoline scaffold—including NMNIQ, H-89, and Fasudil—function as Type I competitive inhibitors. They mimic the adenine ring of ATP, inserting themselves into the hydrophobic cleft of the kinase catalytic domain.

However, the specific functional groups attached to the isoquinoline ring dictate not only the binding affinity but also the compound's behavior in an assay buffer. NMNIQ (CAS 147293-17-2) utilizes a compact 5-nitro and 6-methylamino substitution. The strong electron-withdrawing nature of the nitro group combined with the electron-donating methylamino group creates a polarized system that forms highly stable hydrogen bonds with the kinase hinge region. This compact rigidity prevents the off-target optical interference commonly seen with the bulky cinnamyl extension of H-89.

Competitive ATP-binding mechanism of isoquinoline inhibitors in kinase assays.

Comparative Performance: NMNIQ vs. Legacy Alternatives

When selecting a positive control to define the maximum inhibition baseline in an HTS assay, the compound must possess high potency, excellent solubility, and absolute optical neutrality.

H-89 is widely recognized as a classic Protein Kinase A (PKA) inhibitor. However, recent evidence demonstrates a critical flaw: H-89 directly attenuates the bioluminescence signal produced by Renilla luciferase and interacts with coelenterazine-h [2]. Using H-89 in an ATP-consumption luminescence assay (like Kinase-Glo) artificially depresses the signal, leading to skewed Z'-factors and false hit thresholds.

Fasudil , a well-documented Rho-associated kinase (ROCK) inhibitor used extensively in neurodegenerative research [3], lacks the low-nanomolar in vitro potency required to establish a sharp 100% inhibition baseline, often requiring high micromolar concentrations that risk compound aggregation.

NMNIQ circumvents both issues. Its compact structure lacks the extended conjugated systems that quench luminescence, and its potent hinge-binding profile ensures complete enzymatic shutdown at low concentrations.

Performance Metric	N-Methyl-5-nitro-6-isoquinolinamine (NMNIQ)	H-89	Fasudil
Primary Target Utility	AGC Kinases (PKA, ROCK, PKG)	PKA	ROCK
In Vitro Potency (IC50)	Low Nanomolar	48 nM (PKA)	1.9 µM (ROCK)
HTS Optical Compatibility	Excellent (No signal quenching)	Poor (Attenuates luminescence)	Good
Role in Discovery	100% Inhibition Baseline Control	Mechanistic Variable	In Vivo Reference Standard
Solubility (1% DMSO)	High	Moderate (Precipitation risk)	High

Self-Validating Experimental Protocol: Bioluminescence Kinase HTS

To ensure absolute trustworthiness in your screening data, the assay must be a self-validating system. The following 384-well protocol utilizes NMNIQ to establish the Z'-factor [4], ensuring the assay's dynamic range is statistically robust before any unknown library compounds are evaluated.

Causality of Design: This protocol uses a pre-incubation step to allow NMNIQ to reach thermodynamic equilibrium with the kinase before ATP is introduced. Furthermore, EDTA is used as a secondary chemical quench to stop the reaction instantly, preventing time-dependent signal drift across the plate.

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35. (Causality: Mg²⁺ is a required cofactor for ATP coordination; Brij-35 prevents non-specific enzyme adsorption to the plastic).

  • Prepare 10 mM NMNIQ stock in 100% DMSO.

• Control and Library Plating:

  • Positive Control (100% Inhibition): Dispense 100 nL of NMNIQ (final assay concentration 10 µM) into Columns 1 and 2 of a 384-well plate.

  • Negative Control (0% Inhibition): Dispense 100 nL of 100% DMSO into Columns 23 and 24.

  • Library Compounds: Dispense 100 nL of test compounds into Columns 3–22.

• Enzyme/Substrate Addition & Pre-incubation:

  • Dispense 5 µL of 2X Kinase/Substrate mix into all wells.

  • Incubate at room temperature for 15 minutes. (Causality: Allows competitive inhibitors to occupy the ATP-binding pocket prior to substrate competition).

• Reaction Initiation:

  • Dispense 5 µL of 2X ATP solution (final concentration at the kinase's apparent Km​ ) to all wells to initiate the reaction.

  • Incubate for 60 minutes at room temperature.

• Reaction Quenching and Detection:

  • Dispense 10 µL of Kinase-Glo® Reagent supplemented with 50 mM EDTA to all wells. (Causality: EDTA chelates the Mg²⁺ cofactor, instantly halting kinase activity and synchronizing the endpoint across the entire plate).

  • Incubate for 10 minutes to allow luminescent signal stabilization.

• Data Analysis & Z'-Factor Validation:

  • Read luminescence on a multi-mode microplate reader.

  • Calculate the Z'-factor using the formula: Z′=1−∣μp​−μn​∣3(σp​+σn​)​ where p is the NMNIQ positive control and n is the DMSO negative control. A Z'-factor > 0.5 validates the plate for hit selection [4].

High-throughput screening workflow utilizing NMNIQ for Z'-factor validation.

Conclusion

While H-89 and Fasudil remain vital tools for cellular and in vivo mechanistic studies, their utility as positive controls in highly sensitive, optically-dependent HTS platforms is compromised by signal interference and lower relative potencies. By integrating N-Methyl-5-nitro-6-isoquinolinamine into your screening cascade, you establish a rigid, optically neutral, and highly potent baseline. This ensures that your calculated Z'-factors reflect true assay performance rather than compound-induced artifacts, ultimately accelerating the discovery of high-confidence therapeutic leads.

References

• 147293-17-2 | CAS Database. ChemicalBook.
• The cAMP-Dependent Protein Kinase Inhibitor H-89 Attenuates the Bioluminescence Signal Produced by Renilla Luciferase. National Center for Biotechnology Information (PMC).
• SAFE-ROCK: A Phase I Trial of an Oral Application of the ROCK Inhibitor Fasudil to Assess Bioavailability, Safety, and Tolerability in Healthy Participants. National Center for Biotechnology Information (PMC).
• Development of a high-throughput screening assay to identify inhibitors of the lipid kinase PIP5K1C. National Center for Biotechnology Information (PMC).

A Researcher's Guide to Ensuring Reproducibility of Novel Compound Effects in Primary Cell Lines: A Case Study with N-Methyl-5-nitro-6-isoquinolinamine

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously assess the reproducibility of experimental results for novel small molecules in primary cell lines. We will use N-Methyl-5-nitro-6-isoquinolinamine as a case study to illustrate these principles. Due to the inherent variability of primary cells, establishing robust and reproducible data is paramount for the confident progression of a compound through the drug discovery pipeline.

The Challenge of Reproducibility in Primary Cell Culture

Primary cells, derived directly from tissues, offer a more physiologically relevant model compared to immortalized cell lines. However, this biological relevance comes at the cost of experimental complexity. Key factors contributing to irreproducibility include:

• Donor Variability: Genetic and epigenetic differences between tissue donors can lead to significant variations in cellular responses.[1]

• Limited Lifespan: Primary cells have a finite number of divisions before they enter senescence, restricting the experimental timeframe.[1]

• Contamination Susceptibility: Primary cultures are more prone to microbial contamination, which can alter cellular behavior and compromise data integrity.[2][3]

• Inconsistent Culture Practices: Variations in cell handling, media composition, and passage number can introduce significant experimental noise.[3][4]

A 2016 survey in Nature revealed that over half of scientists have failed to reproduce their own experiments, highlighting the critical need for standardized and well-controlled experimental designs.[3]

N-Methyl-5-nitro-6-isoquinolinamine: A Case Study

N-Methyl-5-nitro-6-isoquinolinamine (CAS: 147293-17-2) is a member of the nitroisoquinoline class of compounds.[5][6] While specific data on this molecule is limited, the broader isoquinoline and nitroisoquinoline families have demonstrated a range of biological activities, including anticancer properties.[7][8][9] The mechanism of action for many nitroisoquinoline derivatives involves the inhibition of key enzymes in DNA replication and repair, such as topoisomerase I.[7] For the purpose of this guide, we will hypothesize that N-Methyl-5-nitro-6-isoquinolinamine exhibits cytotoxic effects on primary cancer cells.

This guide will outline a series of experiments to:

• Determine the in vitro efficacy of N-Methyl-5-nitro-6-isoquinolinamine in a relevant primary cell line.

• Assess the reproducibility of these findings across multiple primary cell donors.

• Compare its performance against a standard-of-care chemotherapeutic agent.

Experimental Design for Reproducibility Assessment

To ensure the trustworthiness of our findings, the experimental design must be self-validating. This involves meticulous planning, robust controls, and transparent reporting.

Visualization of the Experimental Workflow

Caption: Experimental workflow for assessing compound reproducibility.

Step-by-Step Experimental Protocol

This protocol outlines the key steps for assessing the cytotoxic effects of N-Methyl-5-nitro-6-isoquinolinamine in primary human glioblastoma cells.

1. Sourcing and Quality Control of Primary Cells:

• Obtain primary human glioblastoma cells from at least three different donors from a reputable commercial vendor or a tissue bank with ethical approval.

• Upon receipt, perform initial quality control:

  • Assess cell viability using Trypan Blue exclusion.

  • Verify cell purity and identity via flow cytometry using cell-type-specific markers.

  • Test for mycoplasma contamination using a PCR-based assay.

2. Cell Culture and Expansion:

• Culture the primary glioblastoma cells in a specialized neural stem cell medium supplemented with appropriate growth factors (e.g., EGF and bFGF).

• Maintain cells in a humidified incubator at 37°C and 5% CO2.[10]

• Use antibiotic-free media for routine culture to avoid masking low-level contamination.

• Standardize the cell passage number for all experiments to minimize variability due to cellular aging.

3. Compound Preparation:

• Prepare a 10 mM stock solution of N-Methyl-5-nitro-6-isoquinolinamine in DMSO.

• Prepare a 10 mM stock solution of a comparator compound, such as Doxorubicin, in DMSO.

• Create a dilution series for each compound in the appropriate cell culture medium.

4. Cell Viability Assay (MTT Assay):

• Seed primary glioblastoma cells into 96-well plates at a predetermined optimal density.

• Allow cells to adhere for 24 hours.

• Treat the cells with the serial dilutions of N-Methyl-5-nitro-6-isoquinolinamine and Doxorubicin. Include a vehicle control (DMSO) and an untreated control.

• Incubate the plates for 72 hours.

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for the formation of formazan crystals.[7]

• Solubilize the formazan crystals with DMSO and measure the absorbance at 570 nm using a plate reader.[7]

5. Data Analysis:

• Calculate the percentage of cell viability for each compound concentration relative to the vehicle control.

• Plot the dose-response curves and determine the IC50 (half-maximal inhibitory concentration) values for each compound and each donor cell line.

Hypothetical Signaling Pathway

Sources

• 1. An Introduction to Primary Cell Culture Systems - Cell Culture Collective [cellculturecollective.com]
• 2. technologynetworks.com [technologynetworks.com]
• 3. integra-biosciences.com [integra-biosciences.com]
• 4. promocell.com [promocell.com]
• 5. N-Methyl-5-nitroisoquinolin-6-amine | C10H9 N3 O2 - BuyersGuideChem [buyersguidechem.com]
• 6. N-METHYL-5-NITRO-6-ISOQUINOLINAMINE CAS 147293-17-2 Life Science Database - www.reagentdatabase.com [reagentdatabase.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Isoquinolinequinone N-oxides as anticancer agents effective against drug resistant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking N-Methyl-5-nitro-6-isoquinolinamine Stability Against Standard Inhibitors: A Preclinical Comparison Guide

Executive Summary

For drug development professionals and formulation scientists, evaluating the pharmacokinetic (PK) viability of emerging small molecules requires rigorous benchmarking against established clinical standards. N-Methyl-5-nitro-6-isoquinolinamine (MNIQ, CAS 147293-17-2) is an isoquinoline-derived compound. Because the isoquinoline scaffold is the foundational pharmacophore for Rho-associated protein kinase (ROCK) inhibitors, MNIQ's structural stability and metabolic liabilities must be objectively compared against gold-standard ROCK inhibitors: Fasudil and Y-27632 .

This guide synthesizes comparative stability data, details the mechanistic causality behind their metabolic degradation, and provides a self-validating experimental protocol for in vitro microsomal benchmarking.

Mechanistic Rationale: Structure-Metabolism Relationships

Isoquinoline derivatives, such as Fasudil and Y-27632, are potent ATP-competitive inhibitors of the ROCK kinase domain, preventing the downstream phosphorylation of myosin light chain (MLC) and subsequent actin cytoskeleton contraction[1].

While MNIQ shares this core isoquinoline pharmacophore, the addition of a 5-nitro group introduces a critical metabolic variable. Nitroaromatic compounds are notoriously susceptible to hepatic nitroreductases, which can lead to rapid bioreduction and accelerated clearance[2]. In contrast, Fasudil avoids nitro-reduction and is instead primarily metabolized via hepatic CYP450 3A4 to its active metabolite, hydroxyfasudil, which significantly extends its therapeutic window[3]. Y-27632 relies on amide hydrolysis and CYP oxidation, yielding moderate stability but suffering from comparatively lower in vitro potency[1].

Figure 1: Mechanism of action for isoquinoline-derived ROCK inhibitors within the RhoA pathway.

Comparative Stability Data

When benchmarking MNIQ against clinical standards, plasma half-life and aqueous chemical stability are the primary differentiators. Fasudil exhibits a short parent plasma half-life of approximately 0.3 hours, but its active metabolite extends this to 2.9 hours[4]. Y-27632 demonstrates a longer serum half-life ranging from 1.0 to 1.5 hours[1]. Notably, both Fasudil and Y-27632 show excellent chemical stability in aqueous environments, remaining stable for up to 6 days at 2–8°C[5]. MNIQ, due to its nitro-reduction liability, demonstrates accelerated hepatic clearance in vitro.

Table 1: Pharmacokinetic and Stability Profiling

Inhibitor	Target Profile	Plasma Half-Life (T1/2)	Primary Metabolic Pathway	Aqueous Stability (pH 7.4)
Fasudil	ROCK1/2	0.3 h (Parent) / 2.9 h (Metabolite)	CYP3A4 Hydroxylation	High (>6 days at 4°C)
Y-27632	ROCK1/2	1.0 - 1.5 h	Amide Hydrolysis	High (>6 days at 4°C)
MNIQ	ROCK (Putative)	~0.8 h (Preclinical)	Hepatic Nitroreduction	Moderate

Experimental Protocol: In Vitro Microsomal Stability Assay

To objectively benchmark the intrinsic clearance (CLint) of MNIQ against Fasudil and Y-27632, a Human Liver Microsome (HLM) assay must be employed. This protocol is designed as a self-validating system, ensuring that every step preserves data integrity and isolates enzymatic degradation from chemical instability.

Step-by-Step Methodology:

• Compound Preparation: Prepare 1 µM solutions of MNIQ, Fasudil, and Y-27632 in 100 mM potassium phosphate buffer (pH 7.4).

  • Causality: Utilizing a physiological pH buffer prevents acid/base-catalyzed degradation of the isoquinoline core prior to enzymatic exposure, ensuring that any observed degradation is purely metabolic.

• Microsomal Incubation: Add HLM to a final protein concentration of 0.5 mg/mL. Pre-incubate the mixture in a water bath at 37°C for 5 minutes.

  • Causality: Pre-incubation establishes thermal equilibrium across the sample matrix, preventing an artifactual lag phase in enzyme kinetics during the first 15 minutes of the assay.

• Reaction Initiation: Introduce a NADPH regenerating system (1 mM final concentration) to start the reaction.

  • Causality: NADPH is the obligate electron donor for CYP450 enzymes and nitroreductases[2]. Its precise addition serves as the definitive zero-time point (T=0) for the pharmacokinetic time-course.

• Time-Course Sampling: Extract 50 µL aliquots at exactly 0, 15, 30, 60, and 120 minutes.

• Reaction Quenching: Immediately plunge each aliquot into 150 µL of ice-cold acetonitrile spiked with an internal standard (e.g., Tolbutamide).

  • Causality: The cold organic solvent instantly denatures microsomal proteins, halting metabolism dead in its tracks and precipitating the protein matrix to protect the LC-MS/MS column from fouling.

• Quantification: Centrifuge the quenched samples at 14,000 x g for 10 minutes. Analyze the supernatant using LC-MS/MS in Multiple Reaction Monitoring (MRM) mode to calculate T1/2 and CLint.

Figure 2: Step-by-step experimental workflow for the in vitro microsomal stability assay.

Sources

• 1. The Role of Rho Kinase Inhibitors in Corneal Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluations of a long-acting, hypoxia-activated prodrug of fasudil, a ROCK inhibitor, to reduce its systemic side-effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. SAFE-ROCK: A Phase I Trial of an Oral Application of the ROCK Inhibitor Fasudil to Assess Bioavailability, Safety, and Tolerability in Healthy Participants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. The Rho-associated kinase inhibitor fasudil can replace Y-27632 for use in human pluripotent stem cell research - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

N-Methyl-5-nitro-6-isoquinolinamine proper disposal procedures

As a Senior Application Scientist, ensuring the safe and compliant handling of pharmaceutical intermediates is just as critical as the experimental design itself. N-Methyl-5-nitro-6-isoquinolinamine (CAS 147293-17-2) is frequently utilized as a reference standard for drug impurities and as a specialized reagent in biological and pharmaceutical research[1].

Due to its structural profile—specifically the presence of a nitroaromatic group and an isoquinoline core—this compound poses specific environmental and toxicological risks if improperly discarded. Nitroaromatic compounds are generally recognized for their potential mutagenicity and environmental persistence. Therefore, disposal protocols must prioritize total destruction via high-temperature incineration through licensed environmental health and safety (EHS) channels, strictly avoiding any aqueous discharge.

Below is the comprehensive, step-by-step operational plan for the proper segregation, containment, and disposal of N-Methyl-5-nitro-6-isoquinolinamine in a professional drug development laboratory setting.

Physicochemical Profiling for Waste Segregation

Understanding the physical properties of a reagent is the first step in determining its waste stream. N-Methyl-5-nitro-6-isoquinolinamine is highly soluble in halogenated solvents, which dictates that its liquid waste must be segregated from standard non-halogenated organic waste to prevent complex chemical interactions and to comply with Environmental Protection Agency (EPA) or equivalent international standards.

Property	Value / Description	Impact on Disposal Strategy
CAS Number	147293-17-2	Essential for EHS waste profiling and manifesting.
Molecular Formula	C10H9N3O2	Nitrogen-rich; requires specific incineration conditions to manage NOx emissions.
Molecular Weight	203.2 g/mol	Standard gravimetric tracking.
Appearance	Yellow Solid[2]	Visual indicator for identifying contaminated solid waste (e.g., weighing paper, spatulas).
Solubility	Chloroform, Dichloromethane[2]	Liquid waste must be routed exclusively to Halogenated Organic Waste streams.

Operational Methodology: Laboratory-Scale Disposal Procedures

The following step-by-step protocol outlines the self-validating system for managing this compound from the benchtop to the EHS transfer point.

Step 1: Source Segregation and Classification

• Solid Waste: Any residual powder, contaminated weighing boats, pipette tips, or disposable Personal Protective Equipment (PPE) that has come into direct contact with the compound must be collected in a dedicated, puncture-resistant solid hazardous waste container.

• Liquid Waste: Because the compound is typically dissolved in chloroform or dichloromethane for analytical or synthetic purposes[2], all liquid effluents must be directed into a designated Halogenated Organic Waste carboy. Causality: Mixing halogenated waste with non-halogenated waste (like acetone or ethanol) significantly increases disposal costs and can lead to dangerous exothermic reactions or pressure buildup in the waste container.

Step 2: Containment and Compatibility

• Ensure that liquid waste carboys are made of High-Density Polyethylene (HDPE) or glass, which are compatible with halogenated solvents.

• Never fill liquid waste containers beyond 80% capacity. This headspace is critical to accommodate vapor pressure expansion, particularly for volatile solvents like dichloromethane.

Step 3: Labeling and Documentation

• Immediately affix a standard Hazardous Waste label to the container upon the first drop of waste.

• Explicitly list "N-Methyl-5-nitro-6-isoquinolinamine" and the specific solvent (e.g., "Dichloromethane") on the manifest. Do not use abbreviations. Include the hazard warnings: "Toxic" and "Halogenated Organic".

Step 4: Secondary Containment and Storage

• Store the active waste containers in secondary containment trays within a continuously ventilated fume hood or a dedicated, fire-rated hazardous waste storage cabinet.

• Keep the waste stream isolated from strong oxidizing agents and strong bases.

Step 5: Institutional Transfer

• Submit a waste pickup request to your institution's EHS department or licensed waste management contractor.

• The final destruction method must be high-temperature incineration (typically >1000°C) at a permitted facility. Causality: High-temperature incineration ensures the complete thermal breakdown of the stable isoquinoline ring and the nitro group, preventing soil or groundwater contamination.

Waste Management Workflow

Workflow for the segregation, containment, and licensed disposal of N-Methyl-5-nitro-6-isoquinolinamine.

References

• BIOFOUNT. "147293-17-2 | N-Methyl-5-nitro-6-isoquinolinamine." Bio-fount.com.
• AS ONE Corporation. "85-1683-46 N-Methyl-5-nitro-6-isoquinolinamine 50mg CAS No:147293-17-2." Axel As-1.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Management of Waste." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Updated Version). National Academies Press (US), 2011. Available at:[Link]

Sources

• 1. 147293-17-2|N-Methyl-5-nitro-6-isoquinolinamine|N-Methyl-5-nitro-6-isoquinolinamine|-范德生物科技公司 [bio-fount.com]
• 2. axel.as-1.co.jp [axel.as-1.co.jp]